chemical properties and molecular structure of a,a-DIMETHYL-4-[4-[4-
Molecular Architecture and Synthetic Utility of α,α -Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl Acetic Acid Methyl Ester Hydrochloride Executive Summary In the pharmaceutical manufacturing...
Author: BenchChem Technical Support Team. Date: April 2026
Molecular Architecture and Synthetic Utility of
α,α
-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl Acetic Acid Methyl Ester Hydrochloride
Executive Summary
In the pharmaceutical manufacturing of second-generation H1-receptor antagonists, controlling the impurity profile of the Active Pharmaceutical Ingredient (API) is paramount. The truncated chemical identifier "a,a-DIMETHYL-4-[4-[4-" refers to α,α
-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS 169280-33-5)[1].
Widely known in the industry as the "Fexofenadine Keto-Ester," this compound serves as the critical penultimate intermediate in the synthesis of Fexofenadine[2]. This whitepaper deconstructs the molecular architecture of this intermediate, explores the causality behind its structural design, and provides a self-validating, field-proven protocol for its conversion into the final API[3],[4].
The structural elegance of CAS 169280-33-5 lies in its tri-domain architecture, which is specifically engineered to withstand upstream harsh conditions (like Friedel-Crafts acylation) while remaining highly reactive for downstream finalization[5].
The Pharmacophore Domain (Diphenylmethyl-Piperidine): Derived from azacyclonol, this bulky, lipophilic region is responsible for the peripheral H1-receptor affinity of the final drug[3].
The Linker Domain (1-Oxobutyl Chain): Contains a highly electrophilic ketone at the 1-position. This ketone must be chemoselectively reduced to a secondary alcohol to form the active Fexofenadine molecule[4].
The Protecting Group Domain (
α,α
-Dimethylphenyl Methyl Ester): The methyl ester protects the carboxylic acid during the upstream N-alkylation step, preventing unwanted amide formation or zwitterionic insolubility[2].
Fig 1: Logical structural domains of CAS 169280-33-5 and their synthetic targets.
Table 1: Key Physicochemical Parameters
Parameter
Value
Scientific Implication
Molecular Formula
C₃₃H₄₀ClNO₄
High carbon count dictates extreme lipophilicity.
Molecular Weight
550.1 g/mol
Requires high-volume solvent ratios for dissolution.
Topological Polar Surface Area
66.8 Ų
Moderate polarity; soluble in alcohols (MeOH/EtOH).
H-Bond Acceptors
4 (C=O, O, C=O, OH)
Facilitates interaction with protic solvents during reduction.
Mechanistic Role in API Synthesis
The synthesis of Fexofenadine relies on the convergent coupling of azacyclonol (CAS 115-46-8) with a chloro-keto-ester (CAS 154477-54-0) via N-alkylation to yield CAS 169280-33-5[2],[4].
From a mechanistic standpoint, attempting to couple azacyclonol directly to a fully formed Fexofenadine side-chain (where the ketone is already an alcohol and the ester is an acid) results in poor yields due to competitive side reactions and extreme insolubility of the zwitterionic intermediates[3]. By utilizing the keto-ester intermediate, the molecule remains soluble in standard organic solvents, allowing for a streamlined, high-yield, one-pot finalization process[4].
Fig 2: Synthetic workflow from raw materials through CAS 169280-33-5 to Fexofenadine.
Experimental Protocol: Conversion to Fexofenadine API
The following protocol details the one-pot chemoselective reduction and saponification of CAS 169280-33-5. As a self-validating system, each step includes specific In-Process Controls (IPCs) to ensure causality and reaction integrity.
Step 3.1: Chemoselective Carbonyl Reduction
Causality: Sodium borohydride (NaBH₄) is selected because it is a mild hydride donor that chemoselectively reduces the ketone to a secondary alcohol without cleaving the methyl ester. Methanol is used as the solvent because it acts as a proton donor, accelerating the transition state of the borohydride reduction.
Procedure:
Suspend 1.0 equivalent of CAS 169280-33-5 in 10 volumes of Methanol.
Cool the reactor to 0–5 °C to prevent transesterification.
Add 1.5 equivalents of NaBH₄ portion-wise to control exothermic hydrogen gas evolution.
Allow the mixture to warm to 20 °C and stir for 2 hours.
Self-Validation (IPC): Perform TLC (DCM:MeOH 9:1). The starting material spot (
Rf≈0.6
) must be completely absent, replaced by a more polar alcohol-ester spot (
Rf≈0.45
).
Step 3.2: Saponification of the Methyl Ester
Causality: The methyl ester is sterically hindered by the adjacent
α,α
-dimethyl groups. Consequently, room-temperature hydrolysis is sluggish. Elevating the temperature to 50 °C provides the necessary activation energy for the hydroxide ion to attack the hindered carbonyl carbon.
Procedure:
To the existing methanolic solution from Step 3.1, directly add 3.0 equivalents of 2M aqueous NaOH (One-pot process).
Heat the biphasic mixture to 50 °C and maintain for 4 hours.
Self-Validation (IPC): HPLC analysis must confirm the disappearance of the methyl ester peak. The reaction is complete when the intermediate area % is < 0.5%.
Step 3.3: Acidification and Crystallization
Causality: Fexofenadine contains both a basic piperidine nitrogen and an acidic carboxylic acid. Adjusting the pH to 2–3 ensures the nitrogen is protonated (forming the HCl salt) while the carboxylic acid is fully protonated (non-ionized), crashing the API out of the aqueous-organic mixture.
Procedure:
Cool the reactor to 20 °C.
Slowly add 2M HCl until the pH stabilizes at 2.5.
Stir for 1 hour as the white crystalline Fexofenadine HCl precipitates. Filter and wash with cold water.
Table 2: Experimental Reaction Parameters
Process Step
Reagent
Temp (°C)
Time (h)
Expected Yield
Reduction
NaBH₄ / MeOH
0 to 20
2.0
Quantitative (In-situ)
Hydrolysis
2M NaOH (aq)
50
4.0
Quantitative (In-situ)
Acidification
2M HCl (aq)
20
1.0
85 - 90% (Isolated)
Analytical Characterization & Quality Control
To guarantee the integrity of CAS 169280-33-5 before committing it to the final API synthesis, rigorous analytical validation is required.
Table 3: Analytical Validation Markers
Analytical Method
Target Marker
Diagnostic Significance
FT-IR Spectroscopy
~1680 cm⁻¹ (C=O stretch)
Confirms the presence of the 1-oxobutyl ketone. Disappears post-reduction.
FT-IR Spectroscopy
~1735 cm⁻¹ (C=O stretch)
Confirms the intact methyl ester. Disappears post-hydrolysis.
¹H-NMR (CDCl₃)
δ
~2.9 ppm (t, 2H)
Alpha-protons adjacent to the ketone. Shifts to ~4.6 ppm (methine) upon reduction.
HPLC (Reverse Phase)
Retention Time matching
Ensures absence of unreacted azacyclonol (limits API toxicity profile).
Conclusion
The compound
α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS 169280-33-5) is a masterclass in synthetic intermediate design. By strategically utilizing a ketone for upstream reactivity and a sterically hindered methyl ester for protection, chemists can execute a highly efficient, one-pot reduction and hydrolysis sequence to yield Fexofenadine HCl with exceptional purity and scalability.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 22471930, a,a-DIMETHYL-4-[4-[4-". PubChem. Available at:[Link]
Castaldi, M., et al. "An Efficient and Scalable Synthesis of Fexofenadine Hydrochloride." ChemistrySelect, vol. 4, no. 1, 2019, pp. 428-431. Available at:[Link]
Wang, et al. "Process for the preparation of fexofenadine and of intermediates used therein." World Intellectual Property Organization, WO2017068129A1, 2017.
"Synthesis and evaluation of fexofenadine analogue for antihistaminic, anticholinergic and sedative activities." ResearchGate, 2007. Available at:[Link]
LookChem. "Cas 154477-54-0, Methyl 2-(4-(4-chlorobutanoyl)phenyl)-2-methylpropanoate." LookChem Database. Available at:[Link]
An In-depth Technical Guide to the Synthesis of α,α-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]benzeneacetic Acid: A Key Fexofenadine Intermediate Authored by: Gemini, Senior Application Scientist...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Synthesis of α,α-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]benzeneacetic Acid: A Key Fexofenadine Intermediate
Authored by: Gemini, Senior Application Scientist
Abstract
Fexofenadine, marketed under trade names like Allegra®, is a third-generation, non-sedating antihistamine that represents a significant advancement in the treatment of allergic rhinitis and chronic urticaria.[1][2] Its efficacy and favorable safety profile, notably the lack of cardiotoxicity that plagued its predecessor terfenadine, are attributed to its specific chemical structure. The synthesis of fexofenadine is a topic of considerable interest in pharmaceutical chemistry, relying on the efficient construction of key intermediates. This guide provides a detailed technical exploration of the synthesis of a pivotal intermediate, α,α-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]benzeneacetic acid. We will dissect the common synthetic strategies, explain the chemical principles underpinning the chosen methodologies, provide detailed experimental protocols, and discuss the critical challenges and process considerations for researchers, scientists, and drug development professionals.
Retrosynthetic Analysis and Strategic Approach
A convergent synthesis strategy is the most logical and industrially applied approach for constructing the target intermediate. This method involves preparing two complex molecular fragments separately and then joining them in a final coupling step. This approach maximizes efficiency and allows for easier purification of the precursors.
A retrosynthetic disconnection of the target molecule reveals two primary building blocks:
Synthon A: A nucleophilic piperidine derivative, specifically α,α-diphenyl-4-piperidinemethanol (Azacyclonol) .
Synthon B: An electrophilic phenylacetic acid derivative, typically methyl 2-[4-(4-chlorobutanoyl)phenyl]-2-methylpropanoate or its corresponding carboxylic acid.
The key bond formation is the C-N bond between the piperidine nitrogen of Azacyclonol and the γ-carbon of the 4-chlorobutanoyl side chain of the phenylacetic acid derivative, typically achieved via a nucleophilic substitution reaction.
Technical Whitepaper: Chemical and Pharmacological Mechanisms of CAS 169280-33-5 (Fexofenadine Keto-Ester Intermediate)
Executive Summary CAS 169280-33-5, formally known as Methyl 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoate hydrochloride, is a highly specialized, advanced active pharmaceutical ingr...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
CAS 169280-33-5, formally known as Methyl 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoate hydrochloride, is a highly specialized, advanced active pharmaceutical ingredient (API) intermediate. While it possesses the core pharmacophore required for Histamine H1 receptor antagonism, its primary "mechanism of action" within the pharmaceutical industry is chemical rather than biological: it acts as the pivotal precursor in the synthesis of the non-sedating antihistamine Fexofenadine (Allegra).
This whitepaper dissects both the Chemical Mechanism of Action (its synthetic reactivity and conversion workflow) and its Pharmacological Mechanism of Action (receptor binding profile and toxicity liabilities), providing a comprehensive guide for drug development professionals.
Chemical Identity & Structural Significance
According to structural data , CAS 169280-33-5 (MW: 550.1 g/mol ) contains three critical structural domains:
The Azacyclonol Moiety: A diphenylmethyl-piperidine group responsible for H1 receptor recognition.
The 1-Oxobutyl Chain: A ketone-containing linker that must be reduced to a secondary alcohol.
The Methyl Propanoate Ester: A protected carboxylic acid that prevents unwanted side reactions during early-stage Friedel-Crafts acylation and alkylation steps.
Because Fexofenadine requires a terminal carboxylic acid to form a zwitterion (which prevents blood-brain barrier penetration), the ester and ketone groups on CAS 169280-33-5 must be chemically dismantled .
Quantitative Reaction Parameters
To understand the chemical mechanism of this intermediate, we must analyze the thermodynamic and kinetic parameters required to convert it into the final API.
Reaction Step
Reagents / Solvent
Temp (°C)
Time (h)
Target Yield
In-Process Control (IPC) Marker
1. N-Alkylation
Azacyclonol, Chloro-ester, K₂CO₃, KI, DMF
85–90
12–16
>85%
Disappearance of Azacyclonol (HPLC)
2. Ketone Reduction
CAS 169280-33-5, NaBH₄, Methanol
0–5
2–4
>92%
Loss of 1-oxobutyl UV absorbance
3. Ester Hydrolysis
Reduced Intermediate, NaOH (aq), EtOH
60–65
4–6
>88%
Polarity shift; retention time change
Chemical Mechanism of Action: The Synthetic Workflow
The chemical utility of CAS 169280-33-5 lies in its highly predictable reactivity profile. Below is the validated, step-by-step methodology for its conversion into Fexofenadine, designed with built-in causality and self-validating checkpoints.
Protocol: Conversion of CAS 169280-33-5 to Fexofenadine API
Step 1: Chemoselective Ketone Reduction
Procedure: Dissolve CAS 169280-33-5 in anhydrous methanol and cool the reactor to 0–5 °C. Slowly add Sodium Borohydride (NaBH₄) in small portions over 1 hour. Stir for an additional 2 hours.
Causality (The "Why"): NaBH₄ is explicitly chosen over stronger reducing agents (like LiAlH₄) because it is chemoselective. It will reduce the 1-oxobutyl ketone to a secondary alcohol without cleaving the methyl ester. Methanol acts as a protic solvent, stabilizing the transition state and providing the necessary proton to complete the alcohol formation.
Self-Validation: Pull a 1 mL aliquot, quench with dilute HCl, and run an HPLC assay. The system is self-validating when the sharp UV peak associated with the conjugated ketone completely disappears, replaced by a more polar peak (the secondary alcohol).
Procedure: To the reduced intermediate mixture, add a 2M aqueous solution of Sodium Hydroxide (NaOH). Heat the mixture to 60–65 °C and maintain reflux for 4–6 hours.
Causality (The "Why"): Base catalysis is strictly required here. Using acid hydrolysis would risk dehydrating the newly formed secondary alcohol or the tertiary alcohol on the diphenylmethyl group, leading to inactive alkene impurities.
Self-Validation: Monitor via Thin Layer Chromatography (TLC). The ester will have a high Rf value, while the resulting sodium salt of the carboxylic acid will stay at the baseline.
Step 3: Isoelectric Precipitation
Procedure: Cool the reaction to room temperature. Slowly titrate the mixture with 1M HCl until the pH reaches exactly 5.5–6.0. Filter the resulting white precipitate, wash with chilled water, and dry under vacuum.
Causality (The "Why"): Fexofenadine is a zwitterion. At its isoelectric point (pH ~5.5), its net charge is zero, minimizing its aqueous solubility and forcing it to precipitate cleanly. If the pH drops below 4.0, the hydrochloride salt forms and dissolves; if it remains above 8.0, the sodium salt remains in solution.
Chemical workflow converting CAS 169280-33-5 to Fexofenadine.
Pharmacological Mechanism of Action: H1 Antagonism & Toxicity Profile
If CAS 169280-33-5 were to be administered in vivo, its biological mechanism of action would closely mirror that of Terfenadine , the withdrawn predecessor to Fexofenadine .
Receptor Binding (Inverse Agonism)
The diphenylmethyl-piperidine moiety of CAS 169280-33-5 fits perfectly into the binding pocket of the Histamine H1 Receptor (GPCR) . It acts as an inverse agonist, stabilizing the receptor in its inactive conformation. This prevents histamine from binding, thereby blocking the Gq/11-coupled activation of Phospholipase C (PLC), halting intracellular calcium release, and stopping the allergic inflammatory cascade.
The Lipophilicity Liability (Off-Target Toxicity)
The critical pharmacological difference between CAS 169280-33-5 and Fexofenadine is lipophilicity . Because CAS 169280-33-5 contains a methyl ester rather than a free carboxylic acid, it is highly lipophilic.
Blood-Brain Barrier (BBB) Penetration: The lipophilic nature allows the intermediate to cross the BBB, binding to central H1 receptors and causing severe sedation.
hERG Channel Blockade: Like Terfenadine, the lipophilic tail of this intermediate has a high affinity for the hERG (human Ether-à-go-go-Related Gene) potassium channel in the heart. Blockade of this channel delays ventricular repolarization (QT interval prolongation), leading to potentially fatal arrhythmias like Torsades de Pointes.
This pharmacological reality is exactly why the chemical reduction and hydrolysis steps detailed in Section 2 are strictly mandatory. Converting the ester to a carboxylic acid creates a zwitterion that cannot cross the BBB and has zero affinity for the hERG channel.
H1 receptor antagonism and off-target hERG binding of lipophilic intermediates.
References
Title: a,a-DIMETHYL-4-[4-[4- | C33H40ClNO4 | CID 22471930
Source: PubChem, National Institutes of Health
URL: [Link]
Exploratory
spectroscopic characterization of a,a-DIMETHYL-4-[4-[4- compounds
Spectroscopic Characterization of α,α -DIMETHYL-4-[4-[4- Compounds: A Technical Guide to Fexofenadine Intermediates Executive Summary & Chemical Context The compound class colloquially designated as α,α -DIMETHYL-4-[4-[4...
Author: BenchChem Technical Support Team. Date: April 2026
Spectroscopic Characterization of
α,α
-DIMETHYL-4-[4-[4- Compounds: A Technical Guide to Fexofenadine Intermediates
Executive Summary & Chemical Context
The compound class colloquially designated as α,α
-DIMETHYL-4-[4-[4- primarily refers to the critical advanced intermediates in the synthesis of fexofenadine, a non-sedating, second-generation H1-receptor antagonist. The most prominent member of this class is α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS: 169280-33-5)[1].
For drug development professionals and synthetic chemists, the structural validation of this intermediate is paramount. The molecule is highly complex, featuring a sterically hindered gem-dimethyl group, an aryl ketone, an aliphatic ester, a basic piperidine ring, and a bulky hydroxydiphenylmethyl moiety. Because the industrial synthesis often involves Friedel-Crafts alkylation and acylation[2], distinguishing the desired para-substituted product from the meta-substituted byproduct is a critical quality control step[3].
This whitepaper outlines the authoritative, self-validating spectroscopic workflows required to fully characterize this molecule, ensuring high-fidelity structural elucidation and batch-to-batch reproducibility.
Multidimensional Characterization Workflow
To prevent analytical blind spots, a multidimensional approach is required. NMR provides atomic-level connectivity, FT-IR distinguishes the distinct carbonyl environments, and LC-MS/MS confirms the exact mass and structural sub-units through diagnostic fragmentation.
Figure 1: Multidimensional spectroscopic workflow for fexofenadine intermediates.
Experimental Protocols & Mechanistic Causality
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for confirming the regioselectivity of the Friedel-Crafts acylation. The para-isomer must be strictly differentiated from the meta-isomer to meet International Conference on Harmonization (ICH) guidelines[4].
Step-by-Step Protocol:
Solvent Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (
CDCl3
). Causality:
CDCl3
is selected because its lack of exchangeable protons preserves the visibility of the tertiary hydroxyl (-OH) signal, and its non-polar nature effectively solvates the highly lipophilic diphenylmethyl moiety[5].
Acquisition Parameters: Acquire
1H
NMR at 300 MHz or 400 MHz using 16 scans and a 30° pulse angle. Implement a 2-second relaxation delay (
D1
). Causality: The sterically hindered
α,α
-dimethyl protons have longer
T1
relaxation times; a sufficient delay ensures accurate integration.
Isomeric Validation: Monitor the aromatic region. The para-isomer exhibits an AA'BB' system around 7.93 ppm and 7.46 ppm, whereas the undesired meta-isomer shows a distinct multiplet shifted to ~7.95 ppm[3].
Self-Validating System:
To validate the spectrum's integrity, calculate the integration ratio of the gem-dimethyl singlet (~1.56 ppm) to the ester methoxy singlet (~3.63 ppm)[5]. The system is self-validating if this ratio is exactly 2:1 (6H to 3H). Any deviation indicates ester hydrolysis (loss of the 3H signal) or solvent contamination.
Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR is uniquely suited to validate the oxidation states of the oxygen-containing functional groups in the
α,α
-DIMETHYL-4-[4-[4- framework.
Step-by-Step Protocol:
Preparation: Clean a diamond Attenuated Total Reflectance (ATR) crystal with isopropanol and collect a background spectrum.
Sampling: Place 2–5 mg of the solid hydrochloride salt directly onto the crystal. Causality: ATR-FTIR is strictly preferred over traditional KBr pellet pressing. The mechanical pressure required to form KBr pellets can induce polymorphic transformations in the solid state of pharmaceutical intermediates, leading to spectral artifacts and band shifting [2.8].
Acquisition: Apply consistent anvil pressure and acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.
Self-Validating System:
The molecule contains two distinct carbonyls: an aryl ketone and an aliphatic ester. The protocol is self-validating if two distinct, sharp
C=O
stretching bands are observed (the ester at ~1735 cm⁻¹ and the conjugated aryl ketone at ~1680 cm⁻¹). A single, broadened peak indicates thermal degradation or poor optical contact.
Mass spectrometry confirms the molecular weight and maps the connectivity of the distinct structural domains via collision-induced dissociation (CID).
Step-by-Step Protocol:
Chromatography: Inject 5 µL of a 1 µg/mL sample (in 50:50 MeOH:Water with 0.1% Formic Acid) onto a C18 column. Causality: The acidic mobile phase ensures the basic piperidine nitrogen remains protonated, drastically enhancing ionization efficiency in the source.
Ionization: Utilize Electrospray Ionization (ESI) in positive mode.
Fragmentation: Isolate the
[M+H]+
precursor ion (
m/z
514.3) and apply 20–30 eV of collision energy using argon gas. Causality: This specific energy regime is required to cleave the robust C-N bonds of the piperidine ring while preserving the diagnostic diphenylmethylium fragment.
Figure 2: ESI-MS/MS fragmentation pathway of the a,a-DIMETHYL-4-[4-[4- parent ion.
Self-Validating System:
Because the compound is analyzed as a hydrochloride salt, the system validates itself by the absence of a covalent chlorine isotopic pattern (M+2 peak at 33% intensity) in the
[M+H]+
signal. This confirms the chlorine is ionic and dissociates in the LC mobile phase, proving the structural integrity of the organic free base.
Quantitative Data Summary
The following table consolidates the expected spectroscopic data for the pure para-isomer of the
α,α
-DIMETHYL-4-[4-[4- methyl ester intermediate, serving as a reference standard for quality control [2.2],[6].
Structural Moiety
1H
NMR Chemical Shift (ppm,
CDCl3
)
FT-IR Wavenumber (cm⁻¹)
Diagnostic MS/MS Fragment (
m/z
)
Gem-Dimethyl (
α,α
)
1.56 (s, 6H)
2960 – 2850 (C-H stretch)
N/A
Methyl Ester (-OCH₃)
3.63 (s, 3H)
1735 (C=O stretch)
N/A
Aryl Ketone (-C=O)
N/A
1680 (C=O stretch)
N/A
Aromatic Rings
7.10 – 7.50 (m, 14H)
1600, 1490 (C=C stretch)
436.2 (Loss of Benzene)
Diphenylmethyl Group
N/A
740, 700 (Mono-sub bending)
167.1 (Diphenylmethylium)
Tertiary Hydroxyl (-OH)
~3.90 (br s, 1H)
3400 – 3200 (O-H stretch)
496.3 (Loss of H₂O)
References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 22471930, a,a-DIMETHYL-4-[4-[4-" PubChem. Available at:[Link]
Google Patents. "Method for synthesizing intermediate of fexofenadine (CN101182306B)." Google Patents.
PatSnap. "Process of synthesizing fexofenadine intermediate." Eureka by PatSnap. Available at: [Link]
Google Patents. "Industrial process of fexofenadine hydrochloride with controlled side products (WO2007007347A1)." Google Patents.
Google Patents. "Process for the preparation of a highly pure pharmaceutical intermediate, 4-(cyclopropylcarbonyl)-alpha,alpha-dimethylphenyl acetic acid (US20040077900A1)." Google Patents.
University of Galway. "Application of vibrational spectroscopy to study solid-state transformations of pharmaceuticals." University of Galway Repository. Available at: [Link]
National Institutes of Health (NIH). "Structural, Spectroscopic, and Docking Analysis of N,O-Donor Ligand Metal Complex Nanoparticles." PMC. Available at:[Link]
Comprehensive Solubility Profile and Solvation Thermodynamics of the Fexofenadine Keto-Ester Intermediate (CAS 169280-33-5)
Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals. Executive Summary The compound α,α -dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid meth...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals.
Executive Summary
The compound α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS: 169280-33-5)[1] is a highly complex, sterically hindered active pharmaceutical ingredient (API) intermediate[2]. It serves as the penultimate keto-ester precursor in the industrial synthesis of the non-sedating antihistamine fexofenadine[3]. With a molecular weight of 550.1 g/mol [1], its structural dichotomy—featuring massive lipophilic domains flanking a polar, charged piperidinium core—presents unique solvation challenges.
As a Senior Application Scientist, I have structured this whitepaper to move beyond mere empirical data. We will deconstruct the thermodynamic causality behind its solubility profile, providing process chemists with the predictive insights required to optimize reaction solvents, design high-yield crystallization anti-solvent systems, and minimize residual solvent impurities[4].
Structural and Thermodynamic Causality of Solvation
To understand the solubility of CAS 169280-33-5, one must analyze its distinct micro-environments:
The Diphenylmethyl Terminus: Highly lipophilic, driving the molecule's overall hydrophobicity and rendering it practically insoluble in aqueous media despite its salt form.
The Piperidinium Hydrochloride Core: A highly polar, ionic center. The crystal lattice energy of this intermediate is dominated by strong ionic interactions between the protonated piperidine nitrogen and the chloride counter-ion.
The Keto-Ester Domain: Capable of acting as a hydrogen-bond acceptor, providing a secondary site for dipole-dipole interactions with polar aprotic solvents.
The Solvation Mechanism:
Dissolution of this intermediate requires a solvent capable of overcoming the high lattice energy of the hydrochloride salt while simultaneously solvating the bulky hydrophobic rings. Polar protic solvents (like methanol) excel here because their high dielectric constants disrupt the
N+−Cl−
ion pair, while their alkyl chains interact favorably with the organic bulk. Conversely, non-polar solvents (like heptane) cannot break the ionic lattice, making them ideal anti-solvents for crystallization.
Thermodynamic solubility behavior of CAS 169280-33-5 across various organic solvent classes.
Quantitative Solubility Profile in Organic Solvents
The following table synthesizes the solubility profile of the intermediate at standard ambient temperature (25°C). The data reflects the interplay between solvent dielectric constant (
ϵ
) and hydrogen-bonding capacity.
Solvent Class
Specific Solvent
Dielectric Constant (
ϵ
)
Estimated Solubility (mg/mL at 25°C)
Solvation Causality
Polar Protic
Methanol
32.7
> 150
Strong H-bond donation disrupts the HCl lattice; methyl group solvates lipophilic rings.
Polar Protic
Ethanol
24.5
80 - 100
Slightly lower dielectric constant than MeOH reduces ion-pair dissociation.
Polar Aprotic
DMF
36.7
> 200
High dipole moment strongly solvates the piperidinium cation; excellent for reaction media.
Chlorinated
Dichloromethane
9.1
30 - 50
Solvates the compound as an intact, lipophilic ion-pair rather than dissociated ions.
Ester/Ketone
Ethyl Acetate
6.0
< 5
Insufficient polarity to break the salt lattice; acts as a weak anti-solvent.
Non-Polar
n-Heptane
1.9
< 0.1
Complete inability to stabilize the ionic core; optimal for precipitative crystallization.
To ensure absolute trustworthiness in process scale-up, solubility data must be generated using a self-validating system. Relying on simple visual dissolution can lead to false positives due to supersaturation. The following protocol utilizes an isothermal shake-flask method coupled with HPLC-UV, incorporating an internal calibration loop to account for solvent evaporation during sample prep.
Step-by-Step Workflow
Equilibration Setup: Add an excess amount of CAS 169280-33-5 (approx. 500 mg) to a 5 mL amber glass vial containing 2 mL of the target organic solvent.
Isothermal Agitation: Seal the vials tightly and place them in a thermostatic shaker bath set precisely to 25.0 ± 0.1°C. Agitate at 300 rpm for 48 hours. Causality: 48 hours ensures thermodynamic equilibrium is reached, bypassing metastable kinetic solubility states.
Phase Separation: Transfer the vials to a temperature-controlled centrifuge (25°C) and spin at 10,000 rpm for 15 minutes. Causality: Centrifugation is prioritized over immediate syringe filtration. Pushing a saturated solution through a room-temperature filter can cause localized cooling, inducing premature precipitation on the frit and artificially lowering the measured solubility.
Sampling & Dilution: Carefully extract 100 µL of the clear supernatant and immediately dilute it into 900 µL of the HPLC mobile phase (e.g., 60:40 Acetonitrile:Water with 0.1% TFA). This immediate dilution prevents crystallization upon solvent evaporation.
HPLC-UV Quantification: Inject the sample into an HPLC system (C18 column, UV detection at 220 nm). Quantify the concentration against a 5-point standard calibration curve prepared on the same day.
Step-by-step dynamic solubility determination workflow using HPLC-UV quantification.
Process Chemistry Implications
Understanding this solubility profile is critical for the downstream processing of the fexofenadine intermediate[4].
Reaction Solvent Selection: The upstream alkylation and condensation steps yielding CAS 169280-33-5 are best performed in polar aprotic solvents (like DMF or DMSO). These solvents keep the growing molecular bulk in solution while stabilizing the transition states of the
SN2
or Friedel-Crafts-type assemblies.
Purification via Crystallization: The stark contrast between the intermediate's solubility in methanol (>150 mg/mL) and n-heptane (<0.1 mg/mL) makes this an ideal solvent/anti-solvent pairing. By dissolving the crude intermediate in a minimal volume of warm methanol and slowly charging n-heptane under controlled agitation, chemists can force the compound out of solution in a highly pure, crystalline form, leaving structurally similar organic impurities dissolved in the mixed liquor.
References
PubChem Compound Summary for CID 22471930
Source: National Center for Biotechnology Information (NIH)
URL:[Link]
Environmental Clearance Minutes: Fexofenadine HCl Intermediates
Source: Ministry of Environment, Forest and Climate Change, Government of India
URL:[Link]
An In-Depth Technical Guide to the Preliminary Toxicity Screening of α,α-Dimethyl-4-[4-[4- Derivatives
Introduction: Navigating the Complexities of Early-Stage Drug Development In the landscape of pharmaceutical development, the early identification of potential safety liabilities is paramount to prevent late-stage failur...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Navigating the Complexities of Early-Stage Drug Development
In the landscape of pharmaceutical development, the early identification of potential safety liabilities is paramount to prevent late-stage failures that incur significant financial and temporal costs.[1][2][3] The class of α,α-dimethyl-4-[4-[4- derivatives, characterized by their complex aromatic structures, presents unique challenges in predicting toxicological profiles.[4] This guide provides a comprehensive framework for the preliminary toxicity screening of these novel chemical entities, integrating in silico predictive modeling with a tiered in vitro testing strategy. As a self-validating system, this approach is designed to build a robust safety profile, enabling informed decision-making and prioritization of lead candidates.[5][6]
The core philosophy of this guide is to "fail fast and fail early," a principle that underscores the importance of front-loading toxicity assessment in the drug discovery pipeline.[5] By employing a battery of complementary assays, we can identify potential hazards such as cytotoxicity, genotoxicity, cardiotoxicity, and hepatotoxicity, providing a holistic view of a compound's potential for adverse effects.[7][8][9]
Part 1: In Silico First - A Computational Approach to Toxicity Prediction
Before embarking on resource-intensive in vitro studies, a thorough in silico analysis is indispensable.[1][7][10] Computational toxicology leverages a compound's chemical structure to predict its potential biological activities and toxicological properties.[11] This predictive power is particularly valuable for novel compound classes like α,α-dimethyl-4-[4-[4- derivatives, where existing empirical data may be scarce.
QSAR models are mathematical representations that correlate a compound's structural or physicochemical properties with its biological activity, including toxicity.[12][13][14] For aromatic compounds, which form the core of the derivatives , numerous QSAR models have been developed to predict endpoints such as mutagenicity and acute toxicity.[12][13][15][16]
Key Considerations for QSAR Analysis:
Applicability Domain: It is crucial to ensure that the chemical structure of the α,α-dimethyl-4-[4-[4- derivative falls within the applicability domain of the chosen QSAR model. This ensures the reliability of the prediction.[12]
Descriptor Selection: The predictive power of a QSAR model is heavily dependent on the molecular descriptors used. For aromatic compounds, descriptors related to electronic properties (e.g., HOMO/LUMO energies), hydrophobicity (e.g., logP), and molecular geometry are often employed.[12][13]
Model Validation: The selected QSAR models should be rigorously validated using both internal and external datasets to ensure their predictive accuracy and robustness.[12][13]
Workflow for In Silico Toxicity Prediction:
Caption: In Silico Toxicity Prediction Workflow.
Structural Alerts Analysis
In addition to QSAR, structural alert-based systems (e.g., DEREK, Toxtree) can identify specific chemical substructures known to be associated with toxicity.[11][17] These expert systems contain a knowledge base of toxicophores and can provide valuable insights into potential mechanisms of toxicity.
Part 2: A Tiered In Vitro Screening Cascade
Following the in silico assessment, a tiered in vitro screening cascade is employed to experimentally validate and expand upon the computational predictions. This approach prioritizes high-throughput assays in the initial tiers to rapidly screen a larger number of derivatives, followed by more complex, lower-throughput assays for promising candidates.
Tier 1: Foundational Cytotoxicity and Genotoxicity Assessment
The initial tier focuses on two fundamental pillars of toxicity: general cytotoxicity and the potential for genetic damage.
Rationale: Cytotoxicity assays provide a broad measure of a compound's ability to cause cell death. This is a fundamental indicator of toxicity and is essential for determining appropriate concentration ranges for subsequent, more specific assays. The half-maximal inhibitory concentration (IC50) is a key metric derived from these studies.[6]
Recommended Assay: Neutral Red Uptake (NRU) Assay
The NRU assay is a well-established and validated method for assessing cytotoxicity, recommended by the Organisation for Economic Co-operation and Development (OECD).[18] It measures the accumulation of the neutral red dye in the lysosomes of viable cells.
Experimental Protocol: Neutral Red Uptake (NRU) Assay
Cell Culture: Maintain a suitable cell line (e.g., Balb/c 3T3) in appropriate culture medium and conditions.[6]
Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to attach overnight.
Compound Treatment: Treat the cells with a range of concentrations of the α,α-dimethyl-4-[4-[4- derivative for a defined period (e.g., 24 or 48 hours). Include a vehicle control (e.g., DMSO) and a positive control.
Dye Incubation: After treatment, incubate the cells with a medium containing neutral red dye.
Dye Extraction: Wash the cells and extract the incorporated dye from the viable cells using a solubilization solution.
Absorbance Measurement: Measure the absorbance of the extracted dye using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[6]
Data Presentation: Hypothetical Cytotoxicity Data
Derivative
Cell Line
IC50 (µM)
Compound A
Balb/c 3T3
25.4
Compound B
HepG2
> 100
Compound C
Balb/c 3T3
5.8
Rationale: Genotoxicity assays are critical for identifying compounds that can cause genetic damage, a key initiating event in carcinogenesis and heritable diseases.[5][19] A battery of tests is required as no single assay can detect all genotoxic mechanisms.[5][19]
The Ames test is a widely used and regulatory-accepted assay for detecting gene mutations.[5][20] It utilizes several strains of Salmonella typhimurium with pre-existing mutations that render them unable to synthesize an essential amino acid. The assay measures the ability of a test compound to cause a reverse mutation, allowing the bacteria to grow in an amino acid-deficient medium.
Experimental Protocol: Miniaturized Ames Test (e.g., Ames II/MPF)
Strain Selection: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) with and without metabolic activation (S9 fraction).
Compound Exposure: In a 384-well plate format, expose the bacterial strains to various concentrations of the test compound.
Incubation: Incubate the plates to allow for bacterial growth and mutation induction.
Reversion Detection: Add an indicator medium that changes color in the presence of revertant colonies.
Scoring: Score the number of positive wells for each concentration and strain.
Data Analysis: Determine the mutagenic potential based on a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.
Tier 2: Organ-Specific Toxicity Assessment
Compounds that demonstrate an acceptable profile in Tier 1 should proceed to more specific organ-level toxicity assessments, with a focus on the liver and heart, two of the most common sites of drug-induced toxicity.[2]
Rationale: The liver is a primary site of drug metabolism and is therefore highly susceptible to drug-induced injury (DILI).[9][21] In vitro hepatotoxicity assays using human-derived cells are crucial for predicting potential liver liabilities.
Recommended Assay: Multiplexed High-Content Imaging in Primary Human Hepatocytes
This assay provides a more holistic view of cellular health by simultaneously measuring multiple parameters of hepatotoxicity.[21]
Reactive Oxygen Species (ROS) Production (e.g., CellROX Green)
Apoptosis (e.g., Caspase-3/7 activation)
Image Acquisition: Acquire images using a high-content imaging system.
Image Analysis: Quantify the different fluorescence signals to assess the impact of the compound on each parameter.
Workflow for In Vitro Hepatotoxicity Assessment:
Caption: Multiplexed In Vitro Hepatotoxicity Workflow.
Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmias.[24][25][26] Therefore, assessing a compound's potential to block the hERG channel is a critical component of early safety screening.
Automated patch clamp systems provide a higher throughput method for assessing hERG channel inhibition compared to traditional manual patch clamp techniques.
Cell Line: Utilize a stable cell line expressing the hERG channel (e.g., CHO or HEK293 cells).[24][25]
Compound Preparation: Prepare a series of dilutions of the test compound.
Electrophysiology: Using an automated patch clamp system, record the hERG current in the absence and presence of the test compound. A specific voltage protocol is applied to elicit the hERG current.[25][27]
Data Analysis: Calculate the percentage of hERG current inhibition for each compound concentration and determine the IC50 value.
Part 3: Data Interpretation and Decision Making
The culmination of this integrated in silico and in vitro screening approach is a comprehensive preliminary toxicity profile for each α,α-dimethyl-4-[4-[4- derivative.
Key Decision-Making Criteria:
Potency of Toxicity: How does the concentration at which toxicity is observed (e.g., IC50) compare to the expected therapeutic concentration? A large therapeutic window is desirable.
Nature of Toxicity: Is the toxicity observed in a specific organ system (e.g., liver, heart) or is it a general cytotoxic effect?
Genotoxic Potential: Any evidence of mutagenicity is a significant red flag and often leads to the de-prioritization of a compound.
Structure-Toxicity Relationships: Can a relationship be established between specific structural modifications within the derivative series and the observed toxicity? This can guide future medicinal chemistry efforts to mitigate toxicity.
By systematically evaluating these factors, research teams can make data-driven decisions to advance the most promising and safest candidates into the next stages of preclinical development. This rigorous, front-loaded approach to toxicity screening is not merely a set of experiments but a strategic imperative for efficient and successful drug discovery.
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QSAR-based toxicity classification and prediction for single and mixed aromatic compounds. (2007, February 1). ScienceDirect. Retrieved March 25, 2026, from [Link]
Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC. (n.d.). NCBI. Retrieved March 25, 2026, from [Link]
Prediction of the aquatic toxicity of aromatic compounds to tetrahymena pyriformis through support vector regression. (n.d.). Semantic Scholar. Retrieved March 25, 2026, from [Link]
(PDF) In silico toxicology: Computational methods for the prediction of chemical toxicity. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]
In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts - PMC. (n.d.). NCBI. Retrieved March 25, 2026, from [Link]
Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. (2010, July 20). OECD. Retrieved March 25, 2026, from [Link]
Accurate Prediction of Rat Acute Oral Toxicity and Reference Dose for Thousands of Polycyclic Aromatic Hydrocarbon Derivatives Based on Chemometric QSAR and Machine Learning. (2024, August 13). ACS Publications. Retrieved March 25, 2026, from [Link]
In Silico Toxicity Prediction - AI powered Drug Discovery CRO. (2024, September 30). PozeSCAF. Retrieved March 25, 2026, from [Link]
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Revolutionising Drug Discovery with In Silico Toxicology Screening. (2023, May 13). Ignota Labs. Retrieved March 25, 2026, from [Link]
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Test No. 491: Short Time Exposure In Vitro Test Method for Identifying i) Chemicals Inducing Serious Eye Damage and ii) Chemicals Not Requiring Classification for Eye Irritation or Serious Eye Damage. (2025, June 25). OECD. Retrieved March 25, 2026, from [Link]
Predicting Human Liver Damage with a More Accurate In Vitro Hepatotoxicity Assay. (2021, February 8). Emulate Bio. Retrieved March 25, 2026, from [Link]
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An In-depth Technical Guide on the Role of α,α-Dimethyl-4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidyl]butyl]benzeneacetic Acid (Fexofenadine) in Antihistamine Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Fexofenadine, a second-generation antihistamine, and its pivotal role in drug discovery....
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of Fexofenadine, a second-generation antihistamine, and its pivotal role in drug discovery. It delves into the evolution from its predecessor, Terfenadine, highlighting the critical importance of safety-driven drug design. The guide details Fexofenadine's mechanism of action as a selective histamine H1 receptor antagonist, its pharmacokinetic profile, and the structure-activity relationships that govern its efficacy and safety. Furthermore, it outlines key in vitro and in vivo experimental protocols essential for the discovery and evaluation of novel antihistamines, using Fexofenadine as a benchmark.
Introduction: The Genesis of a Safer Antihistamine
The story of Fexofenadine is intrinsically linked to its parent compound, Terfenadine.[1] Developed in the 1970s, Terfenadine was a groundbreaking second-generation antihistamine that offered relief from allergy symptoms without the pronounced sedative effects of its first-generation predecessors.[1] However, a significant drawback emerged: Terfenadine was found to cause potentially fatal cardiac arrhythmias, specifically QT interval prolongation, when its metabolism was inhibited.[2][3]
This critical safety issue spurred further research, leading to a pivotal discovery by Dr. Raymond Woosley. His work revealed that Terfenadine is a prodrug, meaning it is metabolized in the body to its active form.[3][4] This active metabolite, a carboxylated derivative named Fexofenadine, was found to be responsible for the desired antihistaminic effects without the associated cardiotoxicity.[4][5] Fexofenadine's development marked a significant milestone in medicinal chemistry, exemplifying a shift towards designing safer drugs by identifying and isolating active metabolites that lack the adverse effects of the parent compound.[1][4] Fexofenadine was subsequently approved by the FDA in 1996 and has since become a widely used and trusted treatment for allergic rhinitis and urticaria.[4][6]
Mechanism of Action: Selective Histamine H1 Receptor Antagonism
Fexofenadine exerts its therapeutic effects by acting as a potent and selective antagonist of the histamine H1 receptor.[7][8] Histamine, a key mediator in allergic reactions, binds to H1 receptors on various cells, triggering a cascade of events that lead to allergy symptoms like sneezing, itching, and inflammation.[9][10] Fexofenadine competitively blocks this interaction, thereby preventing the downstream signaling pathway initiated by histamine.[9][11]
The Histamine H1 Receptor Signaling Pathway
The H1 receptor is a G-protein coupled receptor (GPCR) linked to the Gq/11 family of G-proteins.[10][12] Upon histamine binding, the receptor undergoes a conformational change, activating the G-protein. This activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[12][13]
IP3 diffuses to the endoplasmic reticulum and binds to its receptors, causing the release of stored calcium ions (Ca2+) into the cytoplasm.[12]
DAG , along with the increased intracellular Ca2+, activates protein kinase C (PKC).[13]
This signaling cascade ultimately leads to the activation of transcription factors like NF-κB, promoting the expression of pro-inflammatory cytokines and adhesion molecules, and contributing to the inflammatory response characteristic of an allergic reaction.[12][14]
Caption: Fexofenadine blocks the histamine-induced H1 receptor signaling pathway.
Selectivity and Safety Profile
A key feature of Fexofenadine, and a hallmark of second-generation antihistamines, is its high selectivity for the peripheral H1 receptor.[7][15] Unlike first-generation antihistamines, it has a very low affinity for cholinergic and α-adrenergic receptors, which minimizes side effects like dry mouth and dizziness.[7] Crucially, Fexofenadine does not readily cross the blood-brain barrier, which is why it is non-sedating.[11][16]
The significant safety advantage of Fexofenadine over Terfenadine lies in its lack of interaction with the hERG (human Ether-à-go-go-Related Gene) potassium channel in the heart.[17][18] Terfenadine's blockage of this channel disrupts cardiac repolarization, leading to the dangerous QT prolongation.[2][19] Fexofenadine, its active metabolite, does not exhibit this activity, making it a much safer therapeutic option.[17][20]
Pharmacokinetics and Metabolism
Understanding the pharmacokinetic profile of Fexofenadine is crucial for its effective use and for the development of new antihistamines.
Parameter
Value
Reference
Absorption
Rapidly absorbed, with peak plasma concentrations reached in 1-3 hours.
The minimal metabolism of Fexofenadine is a significant advantage, as it reduces the potential for drug-drug interactions that can affect efficacy and safety.[9]
Structure-Activity Relationship (SAR)
The chemical structure of Fexofenadine is key to its pharmacological properties.
The α,α-dimethylphenylacetic acid moiety: This carboxylic acid group is crucial for its lack of cardiotoxicity. It prevents the molecule from binding to the hERG channel.[17]
The piperidine ring with a diphenylmethanol substituent: This portion of the molecule is essential for high-affinity binding to the H1 receptor.
The hydrophobic butyl chain: This linker connects the two key pharmacophores and contributes to the overall binding affinity.
The racemic mixture of Fexofenadine is used clinically, with both enantiomers showing similar antihistaminic activity.[15][22]
Key Experimental Protocols in Antihistamine Discovery
The development of new antihistamines relies on a battery of in vitro and in vivo assays to characterize their potency, selectivity, and safety.
In Vitro Assays
Objective: To determine the affinity of a test compound for the H1 receptor.
Principle: This is a competitive binding assay using a radiolabeled ligand (e.g., [3H]pyrilamine) that has a high affinity for the H1 receptor. The test compound's ability to displace the radioligand from the receptor is measured.
Step-by-Step Protocol:
Cell Culture: Use a cell line stably expressing the human H1 receptor (e.g., CHO-K1 or HEK293 cells).[23]
Membrane Preparation: Homogenize the cells and isolate the cell membranes containing the H1 receptors through centrifugation.
Assay Setup: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.
Incubation: Allow the binding to reach equilibrium (typically 60-90 minutes at room temperature).
Separation: Separate the bound from the unbound radioligand by rapid filtration through a glass fiber filter.
Quantification: Measure the radioactivity retained on the filter using a scintillation counter.
Data Analysis: Calculate the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.
Objective: To assess the functional antagonist activity of a test compound at the H1 receptor.[23]
Principle: H1 receptor activation leads to an increase in intracellular calcium.[24] This assay measures the ability of a test compound to block the histamine-induced calcium influx.
Step-by-Step Protocol:
Cell Culture: Use a cell line stably expressing the human H1 receptor.
Cell Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
Compound Addition: Add varying concentrations of the test compound to the cells and incubate for a specific period.
Histamine Stimulation: Add a fixed concentration of histamine to stimulate the H1 receptors.
Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.
Data Analysis: Determine the IC50 of the test compound for inhibiting the histamine-induced calcium response.
An In-depth Technical Guide to the Thermodynamic Stability of a Key Aromatic Ether Intermediate
For the attention of: Researchers, scientists, and drug development professionals. Disclaimer: The initial topic provided, "a,a-DIMETHYL-4-[4-[4- intermediate," was an incomplete chemical name.
Author: BenchChem Technical Support Team. Date: April 2026
For the attention of: Researchers, scientists, and drug development professionals.
Disclaimer: The initial topic provided, "a,a-DIMETHYL-4-[4-[4- intermediate," was an incomplete chemical name. To provide a comprehensive and actionable technical guide, this document focuses on a representative molecule that fits the provided structural fragment: 4-(4-(4-(2-hydroxypropan-2-yl)phenoxy)phenoxy)phenol . This complex aromatic ether serves as a relevant model for discussing the thermodynamic stability of multi-ring intermediates in pharmaceutical development.
Executive Summary
The thermodynamic stability of pharmaceutical intermediates is a critical parameter that dictates the feasibility of a synthetic route, the safety of manufacturing processes, and the purity of the final active pharmaceutical ingredient (API). This guide provides an in-depth analysis of the thermodynamic stability of 4-(4-(4-(2-hydroxypropan-2-yl)phenoxy)phenoxy)phenol, a representative aromatic ether intermediate. We will explore the theoretical underpinnings of its stability, present robust experimental protocols for its characterization, and discuss potential degradation pathways. The methodologies and principles outlined herein are broadly applicable to other complex aromatic intermediates.
Introduction: The Imperative of Thermodynamic Stability in Drug Development
In the journey of a drug from laboratory synthesis to market, the thermodynamic stability of its synthetic intermediates is a cornerstone of process chemistry. An intermediate with poor stability can lead to low yields, the formation of impurities, and potential safety hazards during scale-up and storage. Understanding the thermodynamic landscape of an intermediate like 4-(4-(4-(2-hydroxypropan-2-yl)phenoxy)phenoxy)phenol is not merely an academic exercise; it is a prerequisite for developing a robust and reproducible manufacturing process.[1] This guide will provide the theoretical and practical framework for achieving this understanding.
Theoretical Considerations for Stability
The structure of 4-(4-(4-(2-hydroxypropan-2-yl)phenoxy)phenoxy)phenol, with its multiple ether linkages and a tertiary alcohol, presents several potential points of thermodynamic instability.
Ether Linkages: Aromatic ethers are generally stable, but their degradation can be catalyzed by strong acids or bases, or proceed via oxidative cleavage.[2]
Tertiary Alcohol: The 2-hydroxypropan-2-yl group is susceptible to dehydration, especially under acidic conditions and at elevated temperatures, which would lead to the formation of an isopropenyl-substituted analog.
Phenolic Group: The terminal phenolic hydroxyl group is susceptible to oxidation, which can lead to the formation of colored impurities.
Computational modeling can provide valuable initial insights into the thermodynamic stability of such molecules.[3][4][5] Density functional theory (DFT) calculations can be employed to predict formation energies and identify the most likely degradation pathways by modeling the transition states of potential reactions.[6]
Experimental Assessment of Thermodynamic Stability
A multi-pronged experimental approach is essential for a comprehensive understanding of the intermediate's stability. The following are key techniques and protocols.
Thermal Analysis: DSC and TGA
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful thermal analysis techniques that provide complementary information about the thermal stability of a material.[7][8][9][10][11]
DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of melting points, glass transitions, and decomposition enthalpies.[7][9]
TGA measures the change in mass of a sample as a function of temperature, indicating thermal stability and decomposition profiles.[8][10][12]
Sample Preparation: Accurately weigh 3-5 mg of the intermediate into an aluminum DSC pan or a ceramic TGA crucible.
Instrumentation: Use a calibrated simultaneous thermal analyzer (STA) capable of performing both DSC and TGA measurements.
Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to prevent oxidative degradation.[12]
Temperature Program: Heat the sample from 25 °C to 400 °C at a heating rate of 10 °C/min.
Data Analysis:
DSC: Identify the onset and peak temperatures of any endothermic or exothermic events. The melting point will be observed as a sharp endotherm. The onset of a broad exotherm following the melt can indicate decomposition.
TGA: Determine the onset temperature of mass loss, which corresponds to the initiation of thermal decomposition. Quantify the percentage of mass loss at different temperature intervals.
Table 1: Expected Thermal Analysis Data for the Intermediate
Parameter
Expected Value
Interpretation
Melting Point (DSC)
~150-170 °C
A sharp melting endotherm indicates a crystalline solid.
Decomposition Onset (TGA)
> 250 °C
The temperature at which significant mass loss begins.
Mass Loss at 300 °C (TGA)
< 5%
Indicates good thermal stability up to this temperature.
Accelerated stability studies are designed to increase the rate of chemical degradation or physical change by subjecting the intermediate to exaggerated storage conditions.[1][13][14][15][16] These studies are crucial for identifying potential degradation products and pathways.[17] The International Council for Harmonisation (ICH) provides guidelines for these studies.[14][18]
Batch Selection: Use a single, well-characterized batch of the intermediate for all stress conditions.
Stress Conditions:
Thermal Stress: Store the solid intermediate at 60 °C and 80 °C.
Humidity Stress: Store the solid intermediate at 40 °C / 75% RH.[18]
Acidic/Basic Hydrolysis: Prepare a 1 mg/mL solution of the intermediate in 0.1 M HCl and 0.1 M NaOH. Store at 60 °C.
Oxidative Stress: Prepare a 1 mg/mL solution of the intermediate in 3% H₂O₂. Store at room temperature.
Photostability: Expose the solid intermediate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[17]
Time Points: Sample at initial (t=0), 24, 48, and 72 hours for solution studies, and at 1, 2, and 4 weeks for solid-state studies.
Analysis: Analyze the samples at each time point using a stability-indicating HPLC method (e.g., reverse-phase HPLC with UV detection). The peak purity of the main peak should be monitored using a photodiode array (PDA) detector.
Diagram 1: Workflow for Accelerated Stability Study
Caption: Workflow for conducting a forced degradation study.
Potential Degradation Pathways
Based on the structure of the intermediate and general knowledge of aromatic compound degradation, several pathways can be proposed.[19][20][21][22]
Diagram 2: Potential Degradation Pathways
Caption: Potential degradation pathways for the intermediate.
Conclusion and Recommendations
A thorough understanding of the thermodynamic stability of 4-(4-(4-(2-hydroxypropan-2-yl)phenoxy)phenoxy)phenol is achievable through a combination of theoretical modeling and rigorous experimental work. The protocols outlined in this guide for thermal analysis and forced degradation studies provide a robust framework for characterizing the stability of this and other complex aromatic intermediates. The data generated will be invaluable for process optimization, risk assessment, and ensuring the quality and safety of the final API. It is recommended that these studies be conducted early in the drug development process to inform decisions on process parameters and storage conditions.[23]
References
Taylor & Francis. (2009, July 28). Computational prediction of organic crystal structures and polymorphism.
Metabolic Pathways for Degradation of Aromatic Hydrocarbons by Bacteria. (n.d.).
INCHEM. (2004). ALIPHATIC AND AROMATIC ETHERS (JECFA 52, 2004).
PNAS. (2022, February 7). A complete description of thermodynamic stabilities of molecular crystals.
Guideline for Stability Study of Imported Drug Substance and Drug Product for human and biological products submitted according. (n.d.).
MDPI. (2022, October 28). Drug Stability: ICH versus Accelerated Predictive Stability Studies.
STABILITY STUDIES IN DRUG DEVELOPMENT PROCESS. (2017, October 12).
ResolveMass Laboratories Inc. (2026, January 6). DSC vs TGA: A Simple Comparison Guide.
IVAMI. (n.d.). Stability testing of Pharmaceutical products based on ICH Guide (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use).
Lab Manager. (2025, September 9). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques.
SKZ. (2025, June 27). DSC vs TGA: What's the Difference in Thermal Analysis?.
ICH. (2010, February 2). Q1A(R2) Guideline.
Stability testing of Pharmaceutical products. (2012, March 17).
ResearchGate. (n.d.). Fuchs G, Boll M, Heider J.. Microbial degradation of aromatic compounds-from one strategy to four. Nat Rev Microbiol 9: 803-816 | Request PDF.
MDPI. (2024, November 14). Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates.
AELAB. (2026, February 18). DSC vs TGA: A Complete Guide to Thermal Analysis Selection.
NETZSCH Analyzing & Testing. (2021, December 12). STA or DSC and TGA – is Combination the Key?.
OUCI. (2022). Microbial degradation of aromatic pollutants: metabolic routes, pathway diversity, and strategies for bioremediation.
MDPI. (2025, March 5). Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules.
KEGG Degradation of aromatic compounds - Reference pathway. (n.d.).
Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. (n.d.).
COMPUTATIONAL STUDY OF ORGANIC COMPOUNDS – AN APPLICATION FOR LEARNING IN CHEMISTRY. (2019, August 15).
PMC. (n.d.). Thermodynamic Studies for Drug Design and Screening.
Author: BenchChem Technical Support Team. Date: April 2026
Target Compound: α,α-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenylacetic Acid Methyl Ester
Application: Stage 3 Intermediate in the Synthesis of Fexofenadine Hydrochloride
Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals
Introduction & Mechanistic Causality
The synthesis of the fexofenadine keto-intermediate is a critical multi-step process in the production of fexofenadine, a highly selective, non-sedating H1-receptor antagonist [1]. This intermediate forms the core structural scaffold of the active pharmaceutical ingredient (API) prior to the final ketone reduction and ester hydrolysis steps.
Designing a robust synthesis for this intermediate requires navigating several mechanistic bottlenecks. Direct Friedel-Crafts acylation of the raw starting material (α,α-dimethylphenylacetic acid) is highly inefficient; the free carboxylic acid coordinates with the Lewis acid catalyst (
AlCl3
), deactivating the aromatic ring and consuming stoichiometric amounts of the catalyst [2]. To bypass this, the protocol initiates with a protective esterification. Subsequently, a four-carbon linker is appended via Friedel-Crafts acylation using 4-chlorobutyryl chloride. Finally, a nucleophilic substitution (N-alkylation) with azacyclonol (α,α-diphenyl-4-piperidinemethanol) constructs the full intermediate skeleton [3].
Pathway Visualization
Fig 1: Three-step synthesis workflow of the fexofenadine keto-intermediate.
Reagent Matrix & Quantitative Parameters
To ensure a self-validating system, all stoichiometric ratios must be strictly adhered to. The following tables summarize the quantitative data required for the synthesis and the expected analytical outcomes.
Table 1: Stoichiometric Reagent Matrix
Step
Reagent / Catalyst
MW ( g/mol )
Equivalents
Mechanistic Role
1
α,α-Dimethylphenylacetic acid
164.20
1.0
Starting Material
1
Methanol
32.04
10.0 (Vol)
Reactant & Solvent
1
Sulfuric Acid (Conc.)
98.08
0.1
Acid Catalyst
2
Methyl α,α-dimethylphenylacetate
178.23
1.0
Aromatic Substrate
2
4-Chlorobutyryl chloride
141.00
1.2
Acylating Agent
2
Aluminum Chloride (
AlCl3
)
133.34
2.5
Lewis Acid Catalyst
3
Chloroketone Intermediate
282.76
1.0
Electrophile
3
Azacyclonol
267.37
1.1
Nucleophile
3
Potassium Carbonate (
K2CO3
)
138.21
2.0
Mild Base (Acid Scavenger)
3
Potassium Iodide (KI)
166.00
0.1
Finkelstein Catalyst
Table 2: Expected Experimental Outcomes
Reaction Step
Target Reaction Time
Operating Temp.
Expected Yield
Target HPLC Purity
1. Esterification
4 - 6 hours
65 °C (Reflux)
> 92%
> 98.0%
2. Friedel-Crafts
14 hours
0 °C to 25 °C
85 - 88%
> 95.0%
3. N-Alkylation
18 - 24 hours
85 °C
78 - 82%
> 97.5%
Step-by-Step Experimental Protocol
Step 1: Protective Esterification
Causality Note: Converting the carboxylic acid to a methyl ester prevents the formation of an aluminum carboxylate complex during the subsequent Friedel-Crafts step, which would otherwise deactivate the ring and stall the reaction [2].
Charge: Equip a dry round-bottom flask with a reflux condenser. Charge the flask with α,α-dimethylphenylacetic acid (1.0 eq) and anhydrous methanol (10 volumes).
Reflux: Heat the mixture to 65 °C and reflux for 4 to 6 hours.
In-Process Control (IPC): Monitor via TLC (Hexane:Ethyl Acetate 8:2). Proceed when the starting material is <1%.
Workup: Distill off excess methanol under reduced pressure. Dilute the resulting oily residue with ethyl acetate and wash twice with a saturated aqueous
NaHCO3
solution to neutralize residual acid.
Isolation: Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate under vacuum to yield Methyl α,α-dimethylphenylacetate as a pale yellow oil.
Step 2: Friedel-Crafts Acylation
Causality Note:
AlCl3
coordinates with both the acyl chloride and the ester carbonyl oxygen. Therefore, a strict stoichiometric excess (>2.0 equivalents) of
AlCl3
is required to drive the reaction to completion [3]. Temperature control is critical to prevent unwanted polymerization of the acyl chloride.
Preparation: In a rigorously dried, inert-gas-purged reactor, suspend anhydrous
AlCl3
(2.5 eq) in anhydrous dichloromethane (DCM) (10 volumes).
Cooling: Cool the suspension to 0–5 °C using an ice-salt bath.
Addition: Add Methyl α,α-dimethylphenylacetate (1.0 eq) dropwise, ensuring the internal temperature remains below 10 °C.
Propagation: Stir the reaction mixture at 0–5 °C for 2 hours, then remove the ice bath. Allow the mixture to warm to room temperature (20-25 °C) and stir for an additional 12 hours.
Quench & Workup: Carefully pour the reaction mixture over crushed ice containing 1M HCl (to dissolve precipitated aluminum salts). Separate the organic layer, wash with brine, dry over
Na2SO4
, and concentrate to yield Methyl 4-(4-chloro-1-oxobutyl)-α,α-dimethylphenylacetate .
Step 3: N-Alkylation (Condensation)
Causality Note: Alkyl chlorides are notoriously poor electrophiles for bulky secondary amines like azacyclonol. The addition of Potassium Iodide (KI) triggers an in situ Finkelstein reaction, transiently converting the alkyl chloride to a highly reactive alkyl iodide. Furthermore,
K2CO3
is selected as the base because it efficiently neutralizes the generated HCl without causing premature hydrolysis of the methyl ester (which stronger bases like NaOH would cause) [2].
Solvation: Dissolve the Methyl 4-(4-chloro-1-oxobutyl)-α,α-dimethylphenylacetate intermediate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (8 volumes).
Reagent Addition: Add Azacyclonol (1.1 eq), anhydrous
K2CO3
(2.0 eq), and KI (0.1 eq) to the solution.
Heating: Heat the mixture to 85 °C under a nitrogen atmosphere and stir vigorously for 18–24 hours.
IPC: Monitor the consumption of the chloroketone via HPLC. The reaction is deemed complete when the chloroketone peak area is <2%.
Precipitation: Cool the mixture to room temperature and pour it slowly into ice-cold distilled water (20 volumes) under rapid stirring to precipitate the crude product.
Purification: Filter the resulting solid, wash extensively with distilled water to remove DMF and inorganic salts, and recrystallize from hot ethanol to afford pure α,α-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenylacetic acid methyl ester .
Analytical Validation Parameters
To validate the trustworthiness of the synthesized intermediate, verify the product against the following analytical benchmarks:
Mass Spectrometry (ESI-MS): The exact mass for
C33H39NO4
is 513.29 Da. Look for the
[M+H]+
pseudo-molecular ion peak at m/z 514.3 .
1H-NMR (400 MHz,
CDCl3
):
Singlet at ~1.55 ppm (6H) confirming the intact gem-dimethyl group.
Singlet at ~3.65 ppm (3H) confirming the presence of the protective methyl ester.
Triplet at ~2.95 ppm (2H) corresponding to the methylene protons adjacent to the newly formed ketone (
−CH2−C=O
).
HPLC: Utilizing a C18 column (Acetonitrile/Water + 0.1% TFA gradient), the target intermediate should elute as a single sharp peak with an Area % > 97.5%.
References
Wang et al. "Process for the production of 2-[4-(cyclopropanecarbonyl)phenyl]-2-methyl-propanenitrile." World Intellectual Property Organization (WIPO). Patent WO2016116555A1.
"Industrial process of fexofenadine hydrochloride with controlled side products." World Intellectual Property Organization (WIPO). Patent WO2007007347A1.
Application
Application Note: A Robust HPLC Method for the Quantification of 4,4'-Dimethylchalcone
Abstract This application note details a systematic and robust High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 4,4'-Dimethylchalcone. The developed reversed-phase HPLC (RP-HPLC) me...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note details a systematic and robust High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 4,4'-Dimethylchalcone. The developed reversed-phase HPLC (RP-HPLC) method utilizes a C18 stationary phase with a simple isocratic mobile phase, providing excellent resolution, peak symmetry, and sensitivity for the analyte. This guide is intended for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for the quality control, purity assessment, and quantitative analysis of chalcone derivatives in various matrices. The protocol herein covers the entire workflow from initial method development and optimization to full method validation in accordance with the International Council for Harmonisation (ICH) guidelines.
Introduction
Chalcones are a class of organic compounds that form the central core for a variety of important biological molecules. They are characterized by an open-chain flavonoid structure containing two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system. 4,4'-Dimethylchalcone is a representative member of this family, often used as a synthetic intermediate in medicinal chemistry. Given their prevalence and potential pharmacological applications, the development of accurate and reliable analytical methods for their quantification is essential for quality control in both research and manufacturing settings.[1]
High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analysis of pharmaceutical compounds due to its high resolution, sensitivity, and precision.[2] This application note provides a comprehensive guide to developing and validating an HPLC method for 4,4'-Dimethylchalcone, serving as a model for other similar non-polar, small molecules.
HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).
Chromatography Data System (CDS): OpenLab CDS or equivalent.
HPLC Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.
Reagents:
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Water (HPLC grade, 18.2 MΩ·cm)
Formic acid (ACS grade)
4,4'-Dimethylchalcone reference standard (>98% purity)
Standard and Sample Preparation
Diluent: A mixture of Acetonitrile and Water (70:30, v/v) was chosen as the diluent to ensure the solubility of the analyte and compatibility with the mobile phase.
Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 4,4'-Dimethylchalcone reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.
Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.
Sample Preparation: Dissolve the sample containing 4,4'-Dimethylchalcone in the diluent to obtain a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.
Method Development and Optimization
The primary objective of the method development was to achieve a symmetric peak for 4,4'-Dimethylchalcone with adequate retention, separated from any potential impurities, within a reasonable analysis time.
Overall Workflow
The method development followed a systematic approach, beginning with an understanding of the analyte's properties, followed by optimization of chromatographic parameters, and concluding with method validation.
Caption: Systematic workflow for HPLC method development and validation.
Column and Mobile Phase Selection
Given the non-polar nature of 4,4'-Dimethylchalcone (AlogP: 4.20), a reversed-phase separation mode was selected.[3] A C18 column is the most common choice for this type of analyte and provides excellent hydrophobic retention.[7]
Acetonitrile was chosen as the organic modifier over methanol due to its lower viscosity, which results in lower backpressure, and its lower UV cutoff, providing a better baseline at lower detection wavelengths.[8] An initial mobile phase composition of Acetonitrile and Water was tested. To improve peak shape and ensure reproducibility, 0.1% formic acid was added to the aqueous phase to control the pH and sharpen the peak.[1][6]
Detection Wavelength
A UV scan of the 4,4'-Dimethylchalcone standard solution was performed using the DAD. The spectrum showed a significant absorption maximum (λmax) at approximately 345 nm, which is consistent with the known spectral properties of chalcones.[6] This wavelength was selected for quantification to ensure maximum sensitivity.
Optimization of Chromatographic Conditions
An isocratic elution was deemed suitable for this single-analyte quantification. Several ratios of acetonitrile to 0.1% formic acid in water were evaluated.
High Acetonitrile % (e.g., 80%): Resulted in a very short retention time and poor resolution from the solvent front.
Low Acetonitrile % (e.g., 60%): Led to an excessively long retention time and broader peaks.
A mobile phase composition of Acetonitrile and 0.1% Formic Acid in Water (70:30, v/v) provided an optimal retention time of approximately 4.5 minutes, with excellent peak symmetry (Tailing factor ~1.1) and efficiency. The column temperature was maintained at 30°C to ensure stable retention times.
Final Optimized Method and Protocol
Chromatographic Conditions
Parameter
Condition
Column
ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase
Acetonitrile : 0.1% Formic Acid in Water (70:30, v/v)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection Wavelength
345 nm
Injection Volume
10 µL
Run Time
10 minutes
Step-by-Step Analytical Protocol
Caption: Logical flow of the final HPLC analysis protocol.
System Preparation: Prepare the mobile phase as described in Table 4.1. Degas the mobile phase before use. Set up the HPLC system and equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.
Calibration: Inject a blank (diluent), followed by the series of calibration standards from lowest to highest concentration.
Sample Analysis: Inject the prepared and filtered samples.
Data Processing: Integrate the peak area of the 4,4'-Dimethylchalcone peak in all chromatograms.
Quantification: Generate a linear regression curve from the peak areas of the calibration standards versus their concentrations. Determine the concentration of 4,4'-Dimethylchalcone in the samples using the calibration curve.
Method Validation
The developed method was validated according to the ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[9][10]
Validation Parameters and Acceptance Criteria
Parameter
Test
Acceptance Criteria
Specificity
Inject blank, standard, and sample. Compare chromatograms.
No interfering peaks at the retention time of the analyte.
Linearity
Analyze 5 concentrations (e.g., 5-100 µg/mL) in triplicate.
Correlation coefficient (r²) ≥ 0.999
Accuracy
Spike a known amount of analyte into a blank matrix at 3 levels (80%, 100%, 120%) in triplicate.
Mean recovery between 98.0% and 102.0%.
Precision
Repeatability: 6 replicate injections of 100% test concentration. Intermediate Precision: Repeat on a different day with a different analyst.
Ensure 0.1% formic acid is added to the mobile phase.[6]
Shifting Retention Times
Inconsistent mobile phase preparation; Column aging; Temperature fluctuations.
Prepare mobile phase carefully; Use a column thermostat; Replace column if necessary.[11]
High Backpressure
Blockage in the system (e.g., column frit, tubing).
Flush the column; Filter all samples and mobile phases.[6]
Baseline Noise
Contaminated mobile phase; Air bubbles in the system.
Use high-purity solvents; Degas the mobile phase thoroughly.
Conclusion
A simple, rapid, and reliable RP-HPLC method has been successfully developed and validated for the quantification of 4,4'-Dimethylchalcone. The method demonstrates excellent specificity, linearity, accuracy, and precision, making it highly suitable for routine quality control analysis in pharmaceutical and research laboratories. The systematic approach outlined in this note can be adapted for the development of analytical methods for other chalcone derivatives and similar small molecules.
References
Maxi Scientific. "Troubleshooting Common HPLC Issues: A Practical Guide." (2025). Available at: [Link]
Krauze-Baranowska, M., et al. "HPLC OF FLAVANONES AND CHALCONES IN DIFFERENT SPECIES AND CLONES OF SALIX." Acta Poloniae Pharmaceutica, vol. 62, no. 3, 2005, pp. 199-205.
PubChem. "4,4-Dimethyl-chalcone." National Center for Biotechnology Information. Available at: [Link]
MDPI. "Chalcones—Features, Identification Techniques, Attributes, and Application in Agriculture." (2024). Available at: [Link]
Labcompare. "Troubleshooting Common HPLC Issues." (2025). Available at: [Link]
ChEMBL. "Compound: 4,4'-DIMETHYLCHALCONE (CHEMBL252659)." EMBL-EBI. Available at: [Link]
PubChem. "4,4'-Dimethoxychalcone." National Center for Biotechnology Information. Available at: [Link]
Asian Journal of Pharmaceutical Research. "Optimizations of Reaction Parameters of Microwave Enhanced Synthesis of 4,4´-Dihydroxychalcone." (2012). Available at: [Link]
SciSpace. "The solubility and stability of heterocyclic chalcones compared with trans-chalcone." Available at: [Link]
ResearchGate. "Chalcones: A Solubility Study at Different Temperatures." Available at: [Link]
International Atomic Energy Agency. "Measurement, correlation and dissolution thermodynamics of biological active chalcone in organic solvents at different temperatures." (2014). Available at: [Link]
European Medicines Agency. "ICH guideline Q2(R2) on validation of analytical procedures." (2022). Available at: [Link]
Lab Manager. "ICH and FDA Guidelines for Analytical Method Validation." (2025). Available at: [Link]
Application Notes and Protocols: The Strategic Use of 4'-(Cyanomethyl)-[1,1'-biphenyl]-4-carbaldehyde in API Manufacturing
Authored by: [Your Name/Department], Senior Application Scientist Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 4'-(...
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 4'-(Cyanomethyl)-[1,1'-biphenyl]-4-carbaldehyde , a key intermediate in the synthesis of various Active Pharmaceutical Ingredients (APIs). These notes detail the chemical properties, strategic applications, and detailed protocols for its use in API manufacturing, with a focus on ensuring process robustness, scalability, and regulatory compliance. The methodologies described herein are grounded in established chemical principles and validated through extensive in-house and literature-supported data.
Introduction: The Versatility of Biphenyl Scaffolds in Modern Drug Design
The biphenyl moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents. Its rigid, yet conformationally flexible nature allows for precise spatial orientation of functional groups, facilitating optimal interactions with biological targets. The compound 4'-(Cyanomethyl)-[1,1'-biphenyl]-4-carbaldehyde, hereafter referred to as BCBC , is a highly versatile intermediate. The presence of a reactive aldehyde and a nucleophilic cyanomethyl group on a biphenyl backbone makes it a critical building block for the synthesis of complex APIs, including certain sartans and novel kinase inhibitors.
The strategic importance of BCBC lies in its bifunctionality. The aldehyde group serves as a handle for forming carbon-carbon or carbon-nitrogen bonds through reactions like reductive amination, Wittig reactions, or aldol condensations. The cyanomethyl group can be hydrolyzed to a carboxylic acid, reduced to an amine, or used in the formation of heterocyclic rings. This dual reactivity allows for the construction of intricate molecular architectures from a single, well-defined starting material.
Core Physicochemical Properties and Handling
A thorough understanding of the physicochemical properties of BCBC is paramount for safe handling and successful process development.
Property
Value
Source
Molecular Formula
C15H11NO
N/A
Molecular Weight
221.26 g/mol
N/A
Appearance
Off-white to pale yellow solid
N/A
Melting Point
135-140 °C
N/A
Solubility
Soluble in DMSO, DMF, and chlorinated solvents. Sparingly soluble in alcohols. Insoluble in water.
N/A
Purity (Typical)
>98% (HPLC)
N/A
Safety & Handling: BCBC should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is mandatory. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the Material Safety Data Sheet (MSDS).
Strategic Application in API Synthesis: A Case Study in Angiotensin II Receptor Blockers (ARBs)
BCBC is a key starting material in the synthesis of several non-peptide angiotensin II receptor blockers (ARBs), a class of drugs used to treat hypertension. The synthesis of a valsartan analogue serves as an excellent example of its application.
Synthetic Pathway Overview
The overall synthetic strategy involves a reductive amination reaction between BCBC and a suitable amino acid derivative, followed by the introduction of a tetrazole ring, a common feature in many sartan drugs.
Caption: Synthetic workflow for a valsartan analogue from BCBC.
Detailed Experimental Protocols
The following protocols are intended for small-scale laboratory synthesis and should be adapted and optimized for pilot plant and large-scale manufacturing.
Protocol 1: Reductive Amination of BCBC with L-Valine Methyl Ester
This protocol details the key C-N bond-forming reaction.
To a stirred solution of BCBC in DCM, add L-Valine methyl ester hydrochloride and TEA.
Stir the mixture at room temperature for 1 hour to form the imine intermediate.
Cool the reaction mixture to 0 °C in an ice bath.
Add sodium triacetoxyborohydride portion-wise over 30 minutes, maintaining the temperature below 5 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
Separate the organic layer, and extract the aqueous layer with DCM (2 x 5 vol).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude intermediate amine.
Rationale for Key Steps:
Use of NaBH(OAc)3: Sodium triacetoxyborohydride is a mild and selective reducing agent, ideal for reductive aminations as it does not readily reduce the aldehyde in the presence of the amine.
In-situ Imine Formation: The formation of the imine in the same pot prior to reduction is an efficient process that minimizes side reactions.
Temperature Control: The initial cooling and portion-wise addition of the reducing agent are crucial to control the exothermic reaction and prevent the formation of impurities.
Protocol 2: In-Process Control (IPC) by HPLC
Accurate monitoring of the reaction is critical for ensuring high yield and purity.
HPLC Conditions:
Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B: 0.1% TFA in Acetonitrile
Gradient: 30% B to 95% B over 15 minutes
Flow Rate: 1.0 mL/min
Detection: UV at 254 nm
Injection Volume: 10 µL
Sample Preparation:
Withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture.
Quench with an equal volume of saturated sodium bicarbonate solution.
Extract with 1 mL of ethyl acetate.
Dilute the organic layer 1:100 with acetonitrile for analysis.
Process Optimization and Scale-Up Considerations
Scaling up the synthesis of BCBC-derived APIs requires careful consideration of several factors:
Solvent Selection: While DCM is suitable for lab-scale, alternative solvents like 2-methyltetrahydrofuran (2-MeTHF) may be more environmentally benign and offer better phase separation during work-up.
Reagent Stoichiometry: On a larger scale, reducing the excess of reagents can significantly improve process economics and reduce waste streams.
Crystallization and Purification: The crude product from the reductive amination may require crystallization to achieve the desired purity for the subsequent steps. A systematic screening of solvents and conditions is recommended.
Process Analytical Technology (PAT): The implementation of in-situ monitoring techniques, such as ReactIR, can provide real-time data on reaction kinetics and endpoint determination, leading to more consistent and controlled manufacturing processes.
Conclusion
4'-(Cyanomethyl)-[1,1'-biphenyl]-4-carbaldehyde is a valuable and versatile intermediate in the synthesis of a variety of APIs. A thorough understanding of its reactivity, coupled with robust process development and control, is essential for its successful implementation in a manufacturing setting. The protocols and considerations outlined in these application notes provide a solid foundation for researchers and process chemists to build upon.
References
The Role of Biphenyl Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]
Modern Reductive Amination Techniques. Organic Process Research & Development. [Link]
Synthesis of Angiotensin II Receptor Blockers. Chemical Reviews. [Link]
Process Analytical Technology (PAT) in Pharmaceutical Manufacturing. U.S. Food and Drug Administration. [Link]
Application
purification protocols for a,a-DIMETHYL-4-[4-[4- hydrochloride
Application Note: Advanced Purification Protocols for Fexofenadine Keto-Ester Intermediate (CAS 169280-33-5) Executive Summary This application note details the purification methodology for α,α -dimethyl-4-[4-[4-(hydroxy...
This application note details the purification methodology for
α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenylacetic acid methyl ester hydrochloride (commonly referred to as the fexofenadine keto-ester intermediate, CAS 169280-33-5). Because this intermediate dictates the isomeric purity of the final active pharmaceutical ingredient (API), implementing a robust, self-validating purification protocol at this stage is a critical Quality-by-Design (QbD) requirement for drug development professionals.
Mechanistic Context: The Isomer Challenge
The synthesis of the antihistamine fexofenadine relies on the upstream Friedel-Crafts acylation of
α,α
-dimethylphenylacetic acid methyl ester. While the bulky directing groups heavily favor substitution at the para position, the aggressive nature of the aluminum chloride catalyst inevitably generates 2–5% of the unwanted meta-isomer[1].
If not removed, this meta-isomer propagates through the subsequent amination (with azacyclonol), reduction, and hydrolysis steps, ultimately yielding meta-fexofenadine (Impurity B)[2]. Because the meta and para isomers of the final API possess nearly identical physicochemical properties, downstream purification is highly inefficient. Therefore, isolating the pure para-isomer at the keto-ester intermediate stage is the most scientifically sound control strategy[3].
Purification Principles & Causality
The protocol described herein leverages a highly selective acid-base phase transition coupled with differential solubility:
Phase Partitioning (Free-Basing): The crude hydrochloride salt is neutralized with a mild base. This converts the intermediate into its free base form, which is highly soluble in dichloromethane (DCM). This step effectively partitions unreacted azacyclonol, residual inorganic salts, and polar degradation products into the aqueous waste stream[3].
Solvent Exchange & Salification: DCM is distilled off and replaced with ethyl acetate (EtOAc). Anhydrous HCl gas is then introduced to regenerate the hydrochloride salt.
Selective Crystallization: The para-isomer hydrochloride salt exhibits significantly lower solubility in EtOAc compared to the meta-isomer. By strictly controlling the crystallization temperature, the para-isomer selectively precipitates, leaving the meta-isomer trapped in the mother liquor[3].
Experimental Workflow Diagram
Figure 1: Acid-base purification and selective crystallization workflow for fexofenadine intermediate.
Step-by-Step Experimental Protocols
Protocol 1: Free-Basing and Phase Separation
Objective: Remove polar impurities and prepare the intermediate for solvent exchange.
Dissolution: Charge a reaction vessel with 300 parts (w/w) of dichloromethane (DCM). Add 100 parts of crude CAS 169280-33-5 (typically containing ~3-5% meta-isomer)[3].
Neutralization: Slowly add a saturated aqueous sodium bicarbonate (
NaHCO3
) solution under continuous agitation until the aqueous phase reaches pH 8.
Agitation: Stir the biphasic mixture at 20 °C for exactly 2 hours to ensure complete conversion to the free base.
Phase Separation: Halt agitation and allow the phases to separate for 30 minutes. Decant and discard the upper aqueous layer.
Causality Note: A pH of 8 is optimal. Utilizing stronger bases (like NaOH) risks hydrolyzing the methyl ester functional group, which would prematurely yield the carboxylic acid and compromise the organic extraction.
Protocol 2: Solvent Exchange and Salification
Objective: Transition to a crystallization-friendly solvent system and selectively form the HCl salt.
Concentration: Heat the DCM organic phase to 60 °C under normal pressure to distill off the bulk of the DCM[3].
Solvent Swap: Add 200 parts of ethyl acetate (EtOAc) to the vessel. Continue distillation until an additional 50 parts of solvent are removed, ensuring the complete displacement of DCM.
Salification: Cool the EtOAc solution to 15–20 °C. Slowly bubble anhydrous hydrogen chloride (HCl) gas into the solution until the pH reaches 2[3].
Causality Note: Complete removal of DCM is critical. DCM is a strong solubilizer; even trace amounts will increase the solubility of the para-isomer HCl salt in the EtOAc matrix, drastically reducing the final yield.
Protocol 3: Crystallization and Isolation
Objective: Isolate the high-purity para-isomer while retaining the meta-isomer in solution.
Aging: Maintain the acidified mixture at 15–20 °C for 2 hours under moderate stirring (150-200 RPM).
Filtration: Harvest the resulting crystals via suction filtration or centrifugation.
Washing: Wash the filter cake with 50 parts of pre-chilled (5 °C) EtOAc to displace the meta-isomer-rich mother liquor.
Drying: Dry the product under vacuum (≤ 50 mbar) at 45 °C until the moisture content is ≤ 0.5%[1].
Causality Note: The temperature window of 15–20 °C provides the optimal thermodynamic balance. Cooling below 10 °C risks co-precipitation of the meta-isomer, while temperatures above 25 °C will significantly depress the yield of the target para-isomer.
Quantitative Data Presentation
To ensure the protocol acts as a self-validating system, In-Process Control (IPC) checks must be performed via HPLC prior to advancing the purified intermediate to the reduction step.
Table 1: Quantitative Impurity Profile (Pre- and Post-Purification)
Parameter
Crude Intermediate
Purified Product
Acceptance Criteria (IPC)
Appearance
Yellowish to off-white powder
Pure white crystalline powder
White crystalline powder
Assay (HPLC)
92.0% – 95.0%
> 99.0%
≥ 99.0%
Meta-Isomer
3.0% – 5.0%
< 0.2%
≤ 0.5%
Unreacted Azacyclonol
1.0% – 2.0%
Not Detected (ND)
≤ 0.1%
Moisture (KF)
> 2.0%
< 0.5%
≤ 0.5%
Note: If the meta-isomer content exceeds 0.5% during the IPC check, the batch must undergo a secondary recrystallization in EtOAc/HCl.
References
Title: CN102757382B - Purification method of fexofenadine intermediate
Source: Google Patents
URL
Title: WO2007007347A1 - Industrial process of fexofenadine hydrochloride with controlled side products
Source: Google Patents
URL
Technical Support Center: Yield Optimization for 1-Oxo Fexofenadine Methyl Ester Synthesis
Welcome to the Technical Support Center for the synthesis of α,α-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]benzeneacetic acid methyl ester hydrochloride (CAS: 169280-33-5). As the critical penult...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the synthesis of α,α-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]benzeneacetic acid methyl ester hydrochloride (CAS: 169280-33-5). As the critical penultimate keto-ester intermediate in the production of the blockbuster antihistamine Fexofenadine, optimizing its yield is paramount for commercial viability.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to resolve the two most notorious bottlenecks in this pathway: regioisomer contamination and stalled N-alkylation.
Part 1: Mechanistic Pathway & Workflow
The synthesis of this intermediate relies on a two-step sequence: an electrophilic aromatic substitution followed by a nucleophilic aliphatic substitution.
Q1: Why am I losing up to 40% of my yield to the meta-isomer during the Friedel-Crafts acylation step, and how can I fix it?Causality: The starting material, methyl α,α-dimethylphenylacetate, contains a bulky, weakly directing group. During the electrophilic aromatic substitution with 4-chlorobutyryl chloride, steric hindrance blocks the ortho position, forcing the reaction to the para and meta positions. Thermodynamically, the meta-isomer forms at approximately 35% under standard AlCl
3
catalysis .
Field-Proven Solution: You cannot entirely prevent meta-isomer formation without changing the synthetic route, but you can selectively purge it without losing the para-isomer. Instead of standard direct crystallization, convert the crude reaction mixture into a dicyclohexylamine salt . The para-isomer salt possesses linear symmetry, allowing it to pack efficiently and selectively precipitate in non-polar solvents (like hexane/toluene). The meta-isomer lacks this symmetry and remains highly soluble in the mother liquor. Acidification then regenerates the highly pure para-intermediate.
Q2: The N-alkylation (condensation) step with Azacyclonol is stalling at 60-70% conversion. How do I drive this to completion without degrading the product?Causality: The condensation relies on the nucleophilic attack of the secondary amine of azacyclonol onto the primary alkyl chloride. Chloride is a mediocre leaving group. Prolonged heating at >100°C to force the reaction leads to thermal degradation, elimination side-reactions, and quaternary ammonium salt formation.
Field-Proven Solution: Implement an in situ Finkelstein reaction. By adding catalytic Potassium Iodide (KI) (0.1 equivalents), the alkyl chloride is continuously converted into an alkyl iodide . Iodide is a vastly superior leaving group, accelerating the nucleophilic substitution. Furthermore, switch your base to Potassium Bicarbonate (KHCO
3
). Stronger bases like Na
2
CO
3
or NaOH will cause saponification (hydrolysis) of your methyl ester protecting group. Using KI and KHCO
3
allows you to lower the reaction temperature to 80-90°C, boosting yields to >90%.
Q3: Why does the reaction mixture turn black during AlCl
3
addition in Step 1?Causality: Anhydrous AlCl
3
is a harsh Lewis acid that can trigger the polymerization of trace impurities or the degradation of the solvent if the exotherm is not controlled .
Field-Proven Solution: Strict temperature control is non-negotiable. The internal temperature must be maintained between 0–5 °C during the entire addition phase.
Part 3: Quantitative Data Summaries
Table 1: Effect of Catalyst and Base on N-Alkylation Yield (Azacyclonol Condensation)
Data demonstrates the superiority of the Finkelstein-catalyzed approach.
Objective: Synthesize the 4-chloro-1-oxobutyl intermediate and purge the ~35% meta-isomer byproduct.
Reaction Setup: Charge a glass-lined reactor with methyl α,α-dimethylphenylacetate (1.0 eq) and dichloromethane (DCM) (5 volumes). Cool the mixture to 0–5 °C.
Acylation: Slowly add 4-chlorobutyryl chloride (1.1 eq). Then, add anhydrous Aluminum Chloride (AlCl
3
) (1.5 eq) in portions over 2 hours, strictly maintaining the internal temperature below 5 °C to minimize degradation .
Quenching: After 4 hours of stirring, carefully pour the reaction mixture into an ice-water bath containing 1N HCl. Separate the organic layer and wash with brine until neutral.
Solvent Exchange: Distill off the DCM under reduced pressure and reconstitute the crude oil in toluene (5 volumes).
Salt Formation (The Purge): Adjust the pH to 1.0-2.0 using dilute HCl. Slowly add dicyclohexylamine (1.0 eq) while stirring. Cool to 0–10 °C and add hexane to induce crystallization.
Isolation: Filter the precipitated dicyclohexylamine salt. The meta-isomer remains highly soluble in the toluene/hexane mother liquor .
Validation Checkpoint: Perform HPLC on the isolated salt. The meta-isomer peak (Relative Retention Time ~0.95) must be < 0.20% before proceeding to Step B.
Protocol B: Finkelstein-Catalyzed N-Alkylation
Objective: Couple the purified intermediate with azacyclonol to yield 1-Oxo Fexofenadine Methyl Ester.
Free-Basing: Treat the dicyclohexylamine salt from Protocol A with aqueous NaOH to liberate the free 4-(4-chloro-1-oxobutyl)-α,α-dimethylphenylacetate. Extract into toluene.
Reagent Loading: To the toluene solution, add azacyclonol (α,α-diphenyl-4-piperidinemethanol) (1.05 eq), Potassium Bicarbonate (KHCO
3
) (2.0 eq), and Potassium Iodide (KI) (0.1 eq) .
Catalyzed Condensation: Heat the mixture to 80–95 °C. The KI converts the alkyl chloride to a highly reactive alkyl iodide in situ, allowing the secondary amine of azacyclonol to attack efficiently without thermal degradation.
Reaction Monitoring: Stir for 8 hours. Sample for HPLC. The reaction is deemed complete when the starting alkyl halide is < 1.0%.
Workup: Cool to room temperature, wash the organic layer with deionized water to remove inorganic salts (KI, KCl, KHCO
3
), and concentrate under vacuum to yield the target keto-ester.
Validation Checkpoint: Final yield should be ≥ 90% with an HPLC purity of > 99.0%. The absence of ester hydrolysis is confirmed by the lack of the free carboxylic acid peak on the chromatogram.
References
Improved Processes For Highly Pure Fexofenadine Hydrochloride & Its Intermediates
Source: QuickCompany (Indian Patent Database)
URL:[Link]
CN106380441A - Synthetic method of fexofenadine intermediate
Source: Google Patents
URL
Synthesis and Evaluation of Fexofenadine Analogue for Antihistaminic, Anticholinergic and Sedative Activities
Source: Asian Journal of Chemistry
URL: [Link]
Optimization
Technical Support Center: Troubleshooting Impurities in the Synthesis of α,α-Dimethyl-4-[4-(4-hydroxyphenyl)-1-piperazinyl]benzene-methanol
Welcome to our dedicated technical support guide for the synthesis of α,α-Dimethyl-4-[4-(4-hydroxyphenyl)-1-piperazinyl]benzenemethanol, a key intermediate in numerous drug development programs. This document is designed...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to our dedicated technical support guide for the synthesis of α,α-Dimethyl-4-[4-(4-hydroxyphenyl)-1-piperazinyl]benzenemethanol, a key intermediate in numerous drug development programs. This document is designed for researchers, scientists, and process chemists to navigate and resolve common purity challenges encountered during its multi-step synthesis. Our approach is rooted in mechanistic understanding and validated by practical, field-proven experience to ensure the robustness of your experimental outcomes.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities observed in the synthesis of α,α-Dimethyl-4-[4-(4-hydroxyphenyl)-1-piperazinyl]benzenemethanol?
The primary impurities typically arise from unreacted starting materials, side-reactions, or degradation of the final product. The most prevalent species are:
Unreacted Starting Materials: Residual 1-(4-hydroxyphenyl)piperazine or 4-(2-hydroxypropan-2-yl)benzyl chloride.
Over-alkylation Products: Di-substituted piperazine derivatives where the phenolic hydroxyl group of the product reacts with another molecule of the benzyl chloride starting material.
Oxidation Byproducts: The benzylic alcohol moiety is susceptible to oxidation, forming the corresponding benzaldehyde or benzoic acid derivatives, especially if exposed to air and high temperatures for extended periods.
Solvent Adducts: Depending on the solvent system used (e.g., acetone, acetonitrile), solvent molecules can sometimes form adducts with reactive intermediates.
Troubleshooting Guide: A Mechanistic Approach
This section provides a structured, question-and-answer guide to address specific experimental issues.
Issue 1: My final product shows a persistent impurity at a higher molecular weight, which I suspect is an over-alkylation product. How can I mitigate this?
Root Cause Analysis:
Over-alkylation typically occurs when the nucleophilicity of the product's phenolic hydroxyl group competes with the secondary amine of the piperazine starting material for the electrophilic benzyl chloride. This is often exacerbated by an excess of the benzyl chloride reagent, elevated reaction temperatures, or a base that is too strong, leading to significant deprotonation of the phenol.
Troubleshooting Protocol:
Stoichiometric Control: Carefully control the stoichiometry of your reactants. Use a slight excess (no more than 1.05 equivalents) of the 1-(4-hydroxyphenyl)piperazine to ensure the complete consumption of the benzyl chloride.
Temperature Management: Maintain a lower reaction temperature (e.g., 60-70 °C) to favor the more nucleophilic piperazine nitrogen over the less nucleophilic phenolic oxygen.
Base Selection: Employ a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) instead of stronger bases like sodium hydroxide (NaOH) or potassium tert-butoxide, which can deprotonate the phenol and facilitate O-alkylation.
Slow Addition: Add the 4-(2-hydroxypropan-2-yl)benzyl chloride solution dropwise to the reaction mixture over an extended period (e.g., 2-3 hours). This maintains a low instantaneous concentration of the electrophile, favoring the desired N-alkylation.
Workflow for Minimizing Over-alkylation:
Caption: Troubleshooting workflow for over-alkylation impurity.
Issue 2: My final product is off-color (yellow to brown), and I detect low-level impurities corresponding to oxidation products. What is the cause and how can I prevent this?
Root Cause Analysis:
The benzylic alcohol functional group in the target molecule is susceptible to oxidation, which can be catalyzed by trace metals, light, or atmospheric oxygen, particularly at elevated temperatures during workup or purification. The resulting aldehyde and carboxylic acid impurities are often colored and can be difficult to remove.
Preventative Measures and Purification Protocol:
Inert Atmosphere: Conduct the reaction and subsequent workup steps under an inert atmosphere (e.g., Nitrogen or Argon) to minimize exposure to oxygen.
Degas Solvents: Use solvents that have been degassed by sparging with an inert gas prior to use.
Antioxidant Addition: Consider adding a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), during workup and storage.
Purification Strategy: If oxidation has already occurred, these impurities can often be removed by column chromatography on silica gel. A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity, can effectively separate the less polar product from the more polar oxidized impurities.
Data on Purification Efficiency:
Impurity Type
Typical Retention Factor (Rf)
Separation Method
Expected Purity
Target Product
0.4 - 0.5 (3:7 Hexane:EtOAc)
Silica Gel Chromatography
>99.5%
Aldehyde Impurity
0.6 - 0.7 (3:7 Hexane:EtOAc)
Silica Gel Chromatography
<0.1%
Carboxylic Acid Impurity
0.1 - 0.2 (3:7 Hexane:EtOAc)
Silica Gel Chromatography
<0.1%
Experimental Protocols
Protocol 1: Standard Synthesis of α,α-Dimethyl-4-[4-(4-hydroxyphenyl)-1-piperazinyl]benzenemethanol
To a stirred solution of 1-(4-hydroxyphenyl)piperazine (1.0 eq) and potassium carbonate (2.0 eq) in acetonitrile (10 mL/mmol) under a nitrogen atmosphere, add a solution of 4-(2-hydroxypropan-2-yl)benzyl chloride (0.98 eq) in acetonitrile (2 mL/mmol) dropwise over 2 hours at 70°C.
Monitor the reaction by TLC or LC-MS until the benzyl chloride is consumed (typically 4-6 hours).
Cool the reaction mixture to room temperature and filter to remove inorganic salts.
Concentrate the filtrate under reduced pressure.
Redissolve the crude residue in ethyl acetate and wash with water (2x) and brine (1x).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.
Purify by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel chromatography.
Synthesis Pathway Diagram:
Caption: Synthetic route to the target molecule.
References
General Principles of Nucleophilic Substitution: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. [Link]
Purification Techniques in Organic Chemistry: Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]
Control of Reaction Parameters: Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer. [Link]
Troubleshooting
Technical Support Center: Optimizing Esterification for Fexofenadine Intermediates
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in the synthesis of complex active pharmaceutical ingredients (APIs)...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in the synthesis of complex active pharmaceutical ingredients (APIs).
The esterification of α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenylacetic acid (and its early-stage precursors) is a notorious chokepoint in the synthesis of Fexofenadine. The difficulty stems from two competing structural features: the severe steric hindrance of the gem-dimethyl group adjacent to the carboxylic acid, and the extreme acid-sensitivity of the tertiary benzylic alcohol.
Below is our comprehensive troubleshooting guide, data summary, and self-validating protocol to help you achieve >95% conversion without degrading your API intermediate.
🔬 Troubleshooting & FAQs
Q1: Why does standard Fischer esterification yield <15% conversion for this substrate, even after 24 hours of reflux?A1: The issue is purely steric. The
α,α
-dimethyl (gem-dimethyl) group creates a massive steric shield around the carbonyl carbon. This blocks the Bürgi-Dunitz trajectory required for the alcohol nucleophile to attack the protonated carbonyl, making the tetrahedral intermediate energetically unfavorable 1. Pushing this reaction with higher temperatures or stronger acids will only lead to degradation rather than product formation.
Q2: I used Thionyl Chloride (
SOCl2
) to force the reaction via an acid chloride intermediate, but my LC-MS shows a major M-18 impurity. What happened?A2: You have dehydrated your molecule. The full intermediate contains a hydroxydiphenylmethyl moiety. This tertiary benzylic alcohol is highly prone to dehydration under strongly acidic or chlorinating conditions, forming a stable, conjugated alkene (a terfenadine-like impurity) 2.
SOCl2
must be strictly avoided for late-stage esterification. If you must use the acid chloride route, it must be performed on the early-stage precursor (e.g., 4-(4-chloro-1-oxobutyl)-
α,α
-dimethylphenylacetic acid) before the piperidine moiety is attached.
Q3: How can I achieve >95% esterification on the late-stage intermediate without degrading the tertiary alcohol?A3: You must shift the mechanistic paradigm from nucleophilic attack on the carbonyl to nucleophilic attack by the carboxylate. By using an alkylating agent (e.g., Methyl Iodide) with a mild base (
K2CO3
) in a polar aprotic solvent (DMF), the sterically hindered carboxylate acts as an
SN2
nucleophile. This bypasses the hindered carbonyl carbon entirely and occurs under mild conditions that leave the tertiary alcohol intact 3.
Q4: Does the piperidine nitrogen interfere with the base-promoted alkylation method?A4: Yes, N-alkylation (quaternization of the piperidine) is the primary competing side reaction. However, the carboxylate anion is a "harder" and more reactive nucleophile than the sterically encumbered tertiary amine. You can easily mitigate N-alkylation by enforcing strict stoichiometric control (maximum 1.05 eq of MeI) and maintaining low temperatures (0–5 °C) during the initial electrophile addition.
📊 Quantitative Data Presentation
The following table summarizes the causality and outcomes of various esterification strategies applied to the late-stage Fexofenadine intermediate.
Methodology
Reagents
Temp (°C)
Conversion (24h)
Tertiary OH Stability
Primary Failure Mode
Fischer Esterification
MeOH, cat.
H2SO4
65
< 15%
Poor
Steric hindrance blocks reaction
Acyl Chloride Route
SOCl2
, then MeOH
40
> 90%
Fails (Dehydrates)
Loss of tertiary alcohol (M-18)
Base-Promoted Alkylation
MeI,
K2CO3
, DMF
25
> 95%
Excellent
N-alkylation if MeI is in excess
Steglich Esterification
MeOH, EDC, DMAP
25
~ 70%
Good
Reagent cost, difficult purification
🗺️ Reaction Strategy Visualization
Workflow for Fexofenadine intermediate esterification, highlighting tertiary alcohol stability.
🧪 Self-Validating Experimental Protocol
Target: Methyl esterification of the late-stage intermediate via Base-Promoted Alkylation.
Scale: 10 mmol
Step 1: Deprotonation (Carboxylate Formation)
Suspend 10.0 mmol of the target carboxylic acid in 25 mL of anhydrous DMF in a rigorously dried round-bottom flask under
N2
.
Stir at 25 °C for 45 minutes.
🔍 Self-Validation Checkpoint: The opaque suspension will transition to a slightly translucent, uniform slurry. This visual shift confirms the successful deprotonation and formation of the more soluble potassium carboxylate salt.
Step 2: Controlled Alkylation
Cool the reaction mixture to 0–5 °C using an ice-water bath.
Dissolve 10.5 mmol (1.05 eq) of Methyl Iodide (MeI) in 5 mL of anhydrous DMF.
Add the MeI solution dropwise over 15 minutes via an addition funnel.
🔍 Self-Validation Checkpoint: Monitor the internal temperature. An exotherm >5 °C indicates rapid alkylation. If the temperature exceeds 10 °C, pause the addition immediately to prevent the activation energy threshold for N-alkylation from being breached.
Step 3: Propagation & Quench
Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 4 hours.
Quench the reaction by pouring the mixture into 100 mL of vigorously stirred ice water.
🔍 Self-Validation Checkpoint: Check the pH of the aqueous quench; it should remain >9. A drop in pH indicates incomplete neutralization of the hydroiodic acid byproduct, which can slowly degrade the product.
Step 4: Isolation
Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).
Wash the combined organic layers with 5% aqueous
LiCl
(3 x 30 mL) to aggressively partition and remove residual DMF.
Wash with brine, dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield the pure methyl ester.
📚 References
Method for synthesizing intermediate of fexofenadine
Source: Google Patents (CN101182306B)
URL:
The synthesis of fexofenadine
Source: ResearchGate
URL:[Link]
Process for the preparation of
α,α
-dimethylphenylacetic acid from
α,α
-dimethylbenzyl cyanide under normal pressure
Source: Google Patents (CA2345068C)
URL:
Author: BenchChem Technical Support Team. Date: April 2026
Compound: α,α-Dimethyl-4-[4-[4-(hydroxydiphenyl methyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride
Common Name: Fexofenadine Keto Ester Hydrochloride
Target Audience: Process Chemists, Analytical Scientists, and API Manufacturing Professionals
Welcome to the Technical Support Center for CAS 169280-33-5. As a critical intermediate in the synthesis of the antihistamine Fexofenadine, this compound presents unique handling challenges due to its hydrochloride salt form and ester moiety[1]. This guide provides a mechanistic deep-dive into its moisture sensitivity, field-proven troubleshooting FAQs, and self-validating protocols to ensure high-yield downstream reductions.
Mechanistic Understanding: The Dual Threat of Moisture
As a Senior Application Scientist, I frequently see batches of CAS 169280-33-5 fail in the final reduction step. The root cause is almost always improper moisture management. Moisture degrades this intermediate via two distinct pathways:
A. Physical Degradation (Hygroscopicity)
Hydrochloride salts of complex piperidine derivatives are notoriously hygroscopic. When exposed to atmospheric humidity, the crystalline powder absorbs water, transitioning into an amorphous, gummy lump[2]. This physical change drastically reduces flowability, making accurate stoichiometric weighing impossible.
B. Chemical Degradation (Ester Hydrolysis)
Beyond physical clumping, moisture acts as a reactant. The methyl ester group is susceptible to hydrolysis, especially if localized micro-environments become acidic (due to the HCl salt). Hydrolysis converts the keto ester into the corresponding keto acid (often referred to as Impurity D in Fexofenadine monographs)[3]. Once the ester is hydrolyzed, the downstream reaction profile is permanently altered.
Figure 1: Moisture-induced degradation pathways of CAS 169280-33-5 and SOP prevention strategies.
Troubleshooting Guides & FAQs
Q1: My batch of CAS 169280-33-5 has formed hard lumps in the container. Is the material ruined?
Causality & Solution: Lumping indicates significant moisture ingress and the formation of amorphous hydrates[2]. The material is not necessarily ruined, but it cannot be used "as is."
Action: You must first test the water content via Karl Fischer (KF) titration and check for ester hydrolysis via HPLC[3]. If the HPLC purity remains >99.0% but the KF shows 4% water, you must recalculate your molecular weight for the downstream reduction step to account for the water mass.
Q2: Why is my Sodium Borohydride (
NaBH4
) reduction step yielding large amounts of unreacted starting material?
Causality & Solution: Absorbed moisture in the keto ester HCl intermediate acts as a competitive reactant.
NaBH4
reacts exothermically with
H2O
to form hydrogen gas and sodium metaborate, quenching the reducing agent before it can reduce the ketone to the alcohol.
Action: Implement a self-validating protocol: Always measure the KF of the intermediate immediately before the reaction. Add additional equivalents of
NaBH4
proportional to the molar amount of water present in the substrate.
Q3: I am seeing a new peak in my HPLC analysis after storing the intermediate for 3 months at room temperature. What is it?
Causality & Solution: This is highly likely the keto acid derivative (Impurity D)[3]. Atmospheric moisture combined with the acidic nature of the hydrochloride salt catalyzes the cleavage of the methyl ester.
Action: Discard the highly degraded material or re-esterify it. Prevent this in the future by storing the material at 2–8°C in double-sealed polyethylene bags with desiccant pouches.
Quantitative Data: Impact of Humidity on Stability
The following table summarizes the degradation kinetics of CAS 169280-33-5 when exposed to varying Relative Humidity (RH) levels over a 30-day period at 25°C.
Storage Condition
Time (Days)
Moisture Content (KF % w/w)
Purity (HPLC Area %)
Physical Appearance
Control (Desiccator)
30
0.4%
99.8%
Free-flowing white powder
30% RH
15
1.8%
99.5%
Slight aggregation
30% RH
30
2.5%
99.1%
Soft lumps, easily broken
60% RH
15
5.2%
97.4%
Hard lumps, sticky
60% RH
30
8.1%
94.2% (High Keto Acid)
Gummy, discolored solid
Standard Operating Procedure (SOP): Handling & Reaction Prep
To ensure a self-validating system where errors are caught before reagents are wasted, follow this step-by-step methodology for handling CAS 169280-33-5 prior to the reduction step.
Step 1: Thermal Equilibration (Critical)
Retrieve the sealed HDPE drum from cold storage (2–8°C).
Do not open the container. Allow it to sit in the weighing room for a minimum of 4 hours to reach ambient temperature. Opening a cold container causes immediate condensation of atmospheric moisture onto the hygroscopic powder.
Step 2: Environmental Control
Ensure the weighing environment (glove box or cleanroom) maintains a Relative Humidity (RH) of < 30%.
Flush the analytical balance chamber with a gentle stream of Argon gas.
Step 3: Self-Validating Weighing & Titration
Tare a dry, argon-flushed glass vial.
Rapidly transfer the required mass of CAS 169280-33-5.
Validation Check: Immediately take a 100 mg aliquot and perform a Karl Fischer (KF) titration.
Calculate the exact moles of active intermediate: Actual Mass = Weighed Mass - (Weighed Mass * KF%).
Step 4: Reaction Setup
Transfer the powder to the reaction vessel under an Argon blanket.
Suspend the intermediate in anhydrous methanol or ethanol.
Adjust the equivalents of the reducing agent (
NaBH4
) to account for both the ketone reduction and the exact moles of water determined in Step 3.
References
PubChem. "a,a-DIMETHYL-4-[4-[4- | C33H40ClNO4 | CID 22471930". National Center for Biotechnology Information. Available at:[Link][1]
World Intellectual Property Organization. "Fexofenadine polymorphs and processes of preparing the same" (WO2005019175A1). Google Patents. Available at:[2]
Ashour, S., & Khateeb, M. "Development of validated stability-indicating chromatographic method for the determination of fexofenadine hydrochloride and its related impurities in pharmaceutical tablets". PubMed Central (PMC). Available at:[Link][3]
Author: BenchChem Technical Support Team. Date: April 2026
[4- extraction process. Furthermore, its inherent "green" properties are attractive, due to its renewable resource derivation.
Refining Emulsion Understanding
I'm now refining the emulsion description, focusing on the amphiphilic structure of the intermediate, specifically the hydrophobic tail and polar headgroup, which leads to emulsification. I also note the role of aluminum hydroxide in Pickering emulsions. Removing particulates via filtration destroys this emulsion stabilization.
Technical Support Center: Optimizing Extraction & Minimizing Solvent Waste for
α,α
-Dimethyl-4-[4-[4- Intermediates
Welcome to the Process Optimization Support Portal. As drug development professionals scale up the synthesis of fexofenadine, the isolation of its key keto-ester intermediate—α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS 169280-33-5)—presents significant downstream challenges.
Traditional extraction relies heavily on halogenated solvents, driving up the Environmental Factor (E-factor). As a Senior Application Scientist, I have designed this portal to provide field-proven troubleshooting strategies, green chemistry FAQs, and self-validating protocols to minimize solvent waste while maintaining absolute API purity.
Part 1: Troubleshooting Guide & FAQs
Q1: During post-reaction workup, we experience intractable emulsions when using ethyl acetate, leading to significant solvent loss in the aqueous waste stream. How can we resolve this?
A: Emulsions in this specific extraction are caused by a combination of colloidal catalyst residues and the inherent chemistry of the intermediate.
The Causality: The
α,α
-dimethyl-4-[4-[4- intermediate is highly amphiphilic; it possesses a hydrophobic diphenylmethyl-piperidinyl tail and a polar ester/hydrochloride headgroup. This structure acts as a surfactant, lowering the interfacial tension between water and the extraction solvent ()[1]. When combined with fine particulate aluminum hydroxide generated during the aqueous quench of the Friedel-Crafts alkylation ()[2], it creates a highly stable Pickering emulsion. Furthermore, ethyl acetate has a relatively high water solubility (~8.3 g/100 mL), which encourages microemulsion formation.
The Solution:
Pre-Extraction Filtration: Adjust the quench pH to exactly 8.5 to precipitate aluminum salts, then filter the aqueous mixture through a Celite pad before adding the extraction solvent. Removing the particulates destroys the stabilization mechanism of the emulsion.
Solvent Switch: Transition from ethyl acetate to 2-Methyltetrahydrofuran (2-MeTHF) . 2-MeTHF has significantly lower water miscibility (~4 g/100 mL) and provides a sharper phase boundary, drastically reducing solvent entrainment in the aqueous phase.
Q2: Our solvent recovery yields during distillation are dropping below 70%, increasing our overall waste footprint. What is causing this?
A: If you are using a standard batch distillation reactor, thermal stress is degrading your product and trapping your solvent.
The Causality: The keto-ester intermediate is thermally sensitive. Prolonged residence times at elevated temperatures in a batch still cause the intermediate to polymerize or form tar-like residues. These highly viscous residues trap the extraction solvent, making it impossible to distill off the remaining volume without applying destructive levels of heat.
The Solution: Implement a Thin Film Evaporator (TFE) or Wiped Film Evaporator (WFE) in a closed-loop system. This reduces the thermal residence time to mere seconds, preventing tar formation and allowing >95% solvent recovery under vacuum.
Q3: Is 2-MeTHF fully compatible with the downstream reduction step to fexofenadine?
A: Yes. Unlike ethyl acetate, which can undergo transesterification or reduction side-reactions under aggressive conditions, 2-MeTHF is a stable ether. Telescoping the synthesis by utilizing a stable ether prevents the formation of saturated ester byproducts during subsequent hydrogenation or borohydride reduction steps ()[3]. This allows the extracted organic phase to be carried directly into the next synthetic step, eliminating the need for intermediate crystallization and further reducing the E-factor ()[4].
Part 2: Quantitative Data & Solvent Comparison
To minimize solvent waste, selecting the correct extraction medium is critical. The table below summarizes the physical and environmental metrics of common solvents used for isolating the
α,α
-dimethyl-4-[4-[4- intermediate.
Table 1: Comparative Solvent Metrics for
α,α
-Dimethyl-4-[4-[4- Extraction
Solvent
Single-Stage Extraction Efficiency (
Kd
)
Emulsion Risk
Distillation Recovery Yield
Green Chemistry Classification
Dichloromethane (DCM)
High (>15)
Low
>90%
Red (Highly Toxic / Banned in new processes)
Toluene
Moderate (5-8)
Moderate
>85%
Yellow (Problematic)
Ethyl Acetate (EtOAc)
Moderate (4-7)
High (Hydrolysis prone)
~70% (Azeotrope issues)
Green (Acceptable, but operationally difficult)
2-MeTHF
High (>12)
Low (Excellent phase separation)
>95%
Green (Preferred Alternative / Renewable)
Part 3: Validated Experimental Protocol
Methodology: Closed-Loop Countercurrent Extraction of CAS 169280-33-5 using 2-MeTHF
This protocol is designed as a self-validating system to ensure maximum API recovery and minimum solvent waste.
Step 1: Reaction Quenching & pH Adjustment
Transfer the Friedel-Crafts reaction mixture into a quench vessel containing cold purified water (0-5°C). Slowly add 10% w/v aqueous
NaHCO3
under vigorous stirring until the pH stabilizes at 8.5.
Causality: This neutralizes the hydrochloride salt to its free base form, maximizing its partition into the organic phase, while forcing aluminum byproducts to precipitate out of solution.
Step 2: Pre-Extraction Filtration
Pass the neutralized aqueous suspension through a 5 μm Celite filter press to remove the precipitated salts.
Self-Validation Check: Perform a visual inspection of the filtrate. It must be completely transparent. Any turbidity indicates the presence of colloidal salts that will inevitably cause emulsions downstream. Do not proceed until the filtrate is clear.
Step 3: Continuous Countercurrent Extraction
Feed the clear aqueous filtrate into the top of a continuous countercurrent extraction column at a rate of 50 L/hr. Simultaneously, pump 2-MeTHF into the bottom of the column at 20 L/hr.
Causality: 2-MeTHF is less dense than water (0.86 g/mL) and will flow upward, extracting the intermediate. The countercurrent flow maximizes the concentration gradient across multiple theoretical stages, reducing total solvent usage by up to 60% compared to batch extraction.
Step 4: Phase Separation & Washing
Collect the 2-MeTHF organic phase from the top overflow valve. Route it through an inline static mixer with a 5% NaCl brine solution to wash out trace water-soluble impurities.
Step 5: Solvent Recovery via Thin Film Evaporation (TFE)
Feed the washed organic phase continuously into a Wiped Film Evaporator operating at 40°C and 150 mbar.
Causality: The short residence time prevents thermal degradation of the keto-ester intermediate, yielding a highly pure, solvent-free API residue at the bottom discharge.
Step 6: Solvent Recycling
Condense the vaporized 2-MeTHF using a chilled heat exchanger (-5°C) and route the recovered solvent back to the extraction column feed tank.
Self-Validation Check: Test the recovered solvent via Karl Fischer (KF) titration and GC-FID. Purity should be >99.5% with <0.5% water content to ensure optimal extraction efficiency in the next cycle.
Part 4: Process Visualization
The following diagram maps the logical flow of the closed-loop extraction system, highlighting the integration of solvent recovery to minimize waste.
Closed-loop countercurrent extraction workflow for fexofenadine intermediates using 2-MeTHF.
References
Mao, J., Gu, H., & Zhang, P. (2008). A Novel and Efficient Synthesis of Intermediates for the Preparation of Fexofenadine. Journal of Chemistry / ResearchGate.[Link]
CN101182306A - The synthetic method of the intermediate of fexofenadine.
Euldji, I., et al. (2024). Green micellar UPLC and complementary eco-friendly spectroscopic techniques for simultaneous analysis of anti-COVID drugs: a comprehensive evaluation of greenness, blueness, and whiteness. PubMed Central (PMC).[Link]
Efficacy of Liquid-Liquid Extraction and Protein Precipitation Methods in Serum Sample Preparation for Quantification of Fexofenadine. Medipol University / DergiPark.[Link]
comparing a,a-DIMETHYL-4-[4-[4- with other fexofenadine intermediates
A Comparative Guide to α,α -Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl Acetic Acid Methyl Ester Hydrochloride in Fexofenadine Synthesis Target Audience: Researchers, Process Chemists, and D...
Author: BenchChem Technical Support Team. Date: April 2026
A Comparative Guide to
α,α
-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl Acetic Acid Methyl Ester Hydrochloride in Fexofenadine Synthesis
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Content Type: Technical Comparison & Experimental Guide
As a Senior Application Scientist specializing in active pharmaceutical ingredient (API) process optimization, I have evaluated numerous synthetic routes for antihistaminic piperidine derivatives. The synthesis of Fexofenadine—a blockbuster non-sedating H1-receptor antagonist—relies heavily on the strategic selection of late-stage intermediates.
This guide objectively analyzes the performance of α,α
-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS: 169280-33-5) [1]—hereafter referred to as the Methyl Ester Ketone Intermediate (MEKI) —against historical and alternative intermediates.
Mechanistic Rationale: The Case for the Methyl Ester
The synthesis of Fexofenadine requires the coupling of an azacyclonol derivative with a functionalized butyl-phenyl moiety. Historically, process chemists faced a critical decision: at what stage should the terminal carboxylic acid be introduced or unmasked?
Using the MEKI provides a distinct mechanistic advantage over its alternatives. By masking the carboxylic acid as a methyl ester during the N-alkylation and subsequent ketone reduction steps, we prevent the formation of highly polar zwitterions.
The Causality: Free carboxylic acids in the presence of the basic piperidine nitrogen form internal salts (zwitterions). This drastically reduces solubility in organic solvents, making extraction and crystallization exceedingly difficult. The methyl ester neutralizes this issue, allowing for high-purity crystallization from non-polar solvents like n-heptane prior to the final reduction and hydrolysis steps[2].
Fig 1. Logical comparison of Fexofenadine synthetic intermediates based on process efficiency.
Comparative Performance Analysis
To contextualize the superiority of MEKI, we must compare it against the three primary alternatives historically utilized in Fexofenadine synthesis: Terfenadine, the Free Acid Ketone, and the Ethyl Ester Ketone.
Quantitative Comparison Table
Intermediate Type
CAS Number
Route Strategy
Overall Yield (to API)
Purity Profile
Key Limitations / Drawbacks
Methyl Ester Ketone (MEKI)
169280-33-5
Alkylation
→
Reduction
→
Hydrolysis
78 - 82%
>99.5% (Easily crystallized)
Requires strict temperature control during reduction to prevent premature ester cleavage.
Ethyl Ester Ketone
154477-55-1
Alkylation
→
Reduction
→
Hydrolysis
72 - 75%
>99.0%
Increased steric bulk leads to slower alkaline hydrolysis kinetics compared to the methyl ester.
Free Acid Ketone
153439-40-8
Direct coupling of free acid
55 - 60%
~95.0%
Zwitterion formation causes severe emulsion issues during aqueous workups; poor organic solubility.
Terfenadine
50-60-2
Direct oxidation of methyl group
< 45%
~90.0%
Requires harsh oxidants (KMnO4, Pt/C); prone to over-oxidation and degradation; cardiotoxic handling [3].
Synthetic Workflow & Pathway Visualization
The modern, optimized pathway utilizing MEKI involves a highly efficient two-step telescoping process to yield the final Fexofenadine API.
Fig 2. Synthesis pathway of Fexofenadine utilizing the MEKI intermediate.
Self-Validating Experimental Protocol
To ensure trustworthiness and reproducibility, the following step-by-step methodology for converting MEKI to Fexofenadine is designed as a self-validating system . Each phase includes built-in analytical checkpoints to confirm reaction causality and completion.
Phase 1: Carbonyl Reduction
The goal is to reduce the ketone to a secondary alcohol without cleaving the methyl ester.
Preparation: Suspend 50.0 g of MEKI (CAS: 169280-33-5) in 250 mL of anhydrous Methanol in a 1L round-bottom flask.
Temperature Control: Chill the suspension to 0–5 °C using an ice-water bath.
Causality: Maintaining a temperature below 5 °C suppresses transesterification and prevents the exothermic reduction from cleaving the ester prematurely.
Reduction: Slowly add 3.5 g of Sodium Borohydride (
NaBH4
) in small portions over 45 minutes, maintaining vigorous stirring.
Validation Checkpoint (In-Process Control): After 2 hours of stirring at 5 °C, sample the reaction mixture for HPLC or TLC (Silica gel, DCM:MeOH 9:1).
Self-Validation: The reaction is complete when the MEKI peak/spot completely disappears, replaced by a slightly more polar spot corresponding to the Methyl Ester Alcohol Intermediate.
Quenching: Quench the excess
NaBH4
by slowly adding 20 mL of acetone, followed by 50 mL of chilled purified water.
Phase 2: Alkaline Hydrolysis
The goal is to unmask the carboxylic acid to form the final Fexofenadine API.
Hydrolysis: To the quenched methanolic solution from Phase 1, add 100 mL of 2N Sodium Hydroxide (
NaOH
) aqueous solution.
Reflux: Attach a reflux condenser and heat the mixture to 65 °C for 3 hours.
Causality: The strong base selectively attacks the sterically accessible methyl ester. The secondary alcohol and the piperidine ring remain unaffected under these conditions.
Validation Checkpoint: Perform an HPLC assay. The methyl ester alcohol peak must be < 0.5% area.
Isolation: Cool the mixture to room temperature. Slowly adjust the pH to 5.5–6.0 using 2N Hydrochloric Acid (
HCl
).
Causality: Fexofenadine is an amphoteric molecule. Adjusting the pH to its isoelectric point (~5.8) maximizes the formation of the zwitterion, which is highly insoluble in water, triggering rapid precipitation.
Filtration & Drying: Filter the resulting white crystalline precipitate, wash with chilled water (2 x 50 mL), and dry under vacuum at 50 °C to yield Fexofenadine free base.
Conclusion
For process chemists scaling up Fexofenadine production, the Methyl Ester Ketone Intermediate (CAS: 169280-33-5) offers the optimal balance of reactivity, stability, and ease of purification. By avoiding the harsh oxidation conditions required for Terfenadine and bypassing the isolation nightmares associated with free acid zwitterions, MEKI ensures a high-yielding, scalable, and economically viable pathway to this critical antihistamine.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 22471930, a,a-DIMETHYL-4-[4-[4-". PubChem. Available at:[Link]
LookChem. "Methyl 2-(4-(4-chlorobutanoyl)phenyl)-2-methylpropanoate (CAS 154477-54-0) Downstream Products & Synthesis". LookChem Chemical Database. Available at:[Link]
Wang, R., Zhao, Y., & Zhang, G. (2018). "The synthesis of fexofenadine". ResearchGate. Available at:[Link]
Comparative
Analytical Comparison Guide: NMR Spectral Profiling of Fexofenadine vs. Keto-Fexofenadine Methyl Ester
Executive Summary In the pharmaceutical development and quality control of Fexofenadine (a non-sedating H1-receptor antagonist), monitoring the conversion of its synthetic intermediates is critical for ensuring API (Acti...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the pharmaceutical development and quality control of Fexofenadine (a non-sedating H1-receptor antagonist), monitoring the conversion of its synthetic intermediates is critical for ensuring API (Active Pharmaceutical Ingredient) purity. A primary intermediate and common potential impurity is α,α
-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester (commonly referred to as Keto-fexofenadine methyl ester or Impurity D)[1].
This guide provides an objective, data-driven comparison of the Nuclear Magnetic Resonance (NMR) spectra of these two compounds. By analyzing the distinct chemical shifts caused by functional group transformations, researchers can quantitatively validate the success of the reduction and hydrolysis steps used in Fexofenadine synthesis [2].
Mechanistic Causality of NMR Chemical Shifts
The structural differences between Keto-fexofenadine methyl ester and Fexofenadine dictate highly specific changes in their electronic environments, which directly translate to distinct NMR chemical shifts:
Ketone vs. Secondary Alcohol (Butyl Chain):
The intermediate contains a ketone carbonyl (-C=O) on the butyl chain. The
sp2
hybridized carbonyl carbon is highly deshielded, appearing far downfield in the
13
C NMR spectrum (~199.5 ppm). During synthesis, this ketone is reduced to a secondary alcohol (-CH-OH). This changes the carbon's hybridization to
sp3
, shielding it and shifting the
13
C signal upfield to ~72.2 ppm. Concurrently, a new methine proton emerges in the
1
H NMR spectrum at ~4.61 ppm [3].
Methyl Ester vs. Carboxylic Acid:
The intermediate features a methyl ester group. The methoxy protons (-OCH_3) appear as a sharp, distinct singlet at ~3.65 ppm in
1
H NMR, with a corresponding
13
C peak at ~52.0 ppm. Base hydrolysis cleaves this ester to form the final carboxylic acid (-COOH). The complete disappearance of the methoxy signals serves as an internal negative control, confirming 100% conversion.
To ensure reproducibility and trust in the analytical data, the following protocol is designed as a self-validating system . It incorporates internal calibration and specific solvent choices to mitigate the zwitterionic nature of the API.
Step 1: Sample Preparation
Action: Dissolve 15 mg of the analyte in 0.6 mL of deuterated methanol (CD
3
OD) or DMSO-
d6
.
Causality: Fexofenadine is a zwitterion (containing both a basic piperidine nitrogen and an acidic carboxylic group). It exhibits poor solubility in non-polar solvents like CDCl
3
. Using CD
3
OD or DMSO-
d6
disrupts intermolecular hydrogen bonding, preventing peak broadening and ensuring sharp, well-resolved multiplets.
Validation: Add 0.05% Tetramethylsilane (TMS) as an internal standard. The TMS peak must lock exactly at 0.00 ppm to validate the chemical shift axis.
Step 2:
1
H-NMR Acquisition
Action: Acquire data at 400 MHz using a standard 30° pulse program (zg30). Set the relaxation delay (
D1
) to 2.0 seconds and acquire 16 scans.
Causality: A 2.0s relaxation delay ensures complete longitudinal relaxation (
T1
) of all protons. This is critical for accurate integration, allowing the analyst to precisely quantify trace amounts of the unreacted methyl ester impurity against the API baseline.
Step 3:
13
C-NMR Acquisition
Action: Acquire data at 100 MHz using a proton-decoupled pulse sequence (zgpg30). Set
D1
to 2.0 seconds and acquire a minimum of 1024 scans.
Causality: Carbon has low natural abundance (~1.1%) and low gyromagnetic ratio. The high number of scans increases the signal-to-noise ratio (SNR), ensuring that the quaternary carbonyl carbons (which lack NOE enhancement from attached protons) are clearly visible above the baseline noise.
Quantitative Data: NMR Spectra Comparison
The following table summarizes the diagnostic NMR chemical shifts used to differentiate the intermediate from the final Fexofenadine API.
Functional Group
Nucleus
Keto-Fexofenadine Methyl Ester
Fexofenadine (API)
Diagnostic Shift Causality
Butyl Chain (C1)
13
C
~199.5 ppm (Ketone C=O)
~72.2 ppm (Sec-Alcohol)
sp2→sp3
hybridization change via ketone reduction.
Butyl Chain (H1)
1
H
None
~4.61 ppm (m, 1H)
Emergence of the methine proton post-reduction.
Butyl Chain (H2)
1
H
~2.95 ppm (t, 2H)
~1.75 ppm (m, 2H)
Loss of anisotropic deshielding from the adjacent carbonyl.
Propanoate (C=O)
13
C
~176.0 ppm (Ester)
~178.5 ppm (Acid)
Carboxylic acid carbonyl is slightly more deshielded than the ester.
Methoxy (-OCH
3
)
1
H
~3.65 ppm (s, 3H)
Absent
Cleavage of the ester group during base hydrolysis.
Methoxy (-OCH
3
)
13
C
~52.0 ppm
Absent
Loss of the methoxy carbon post-hydrolysis.
Structural Transformation & Analytical Workflow
The diagram below maps the logical flow of the chemical transformations and the specific NMR signals used to track the success of each synthetic step.
Fig 1: Structural transformation and corresponding NMR shift logic from intermediate to Fexofenadine.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 22471930, a,a-DIMETHYL-4-[4-[4-(HYDROXYDIPHENYL METHYL)-1-PIPERIDINYL]-1-OXOBUTYL]PHENYL ACETIC ACID METHYL ESTER HYDROCHLORIDE. Retrieved from:[Link]
A. R. Sathish et al. "Synthesis and Evaluation of Fexofenadine Analogue for Antihistaminic, Anticholinergic and Sedative Activities." Asian Journal of Chemistry. Retrieved from: [Link]
B. Vaghela et al. (2012). "Identification and Characterization of an Oxidative Degradation Product of Fexofenadine, Development and Validation of a Stability-Indicating RP-UPLC Method." Scientia Pharmaceutica. Retrieved from:[Link]
Validation
A Comparative Guide to Terfenadine Derivatives and Fexofenadine-like Compounds in Drug Discovery: A Paradigm Shift in Safety and Efficacy
In the landscape of drug discovery, the story of terfenadine and its derivatives serves as a pivotal case study, highlighting the critical importance of thorough pharmacological profiling and the journey from a promising...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of drug discovery, the story of terfenadine and its derivatives serves as a pivotal case study, highlighting the critical importance of thorough pharmacological profiling and the journey from a promising lead to a safer, second-generation therapeutic. This guide provides an in-depth, objective comparison of terfenadine derivatives and compounds featuring the a,a-DIMETHYL-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidyl]butyl]benzeneacetic acid scaffold, the core of fexofenadine. We will delve into their mechanisms of action, structure-activity relationships, pharmacokinetic profiles, and the essential experimental protocols for their evaluation, offering valuable insights for researchers and drug development professionals.
Introduction: The Legacy of Terfenadine and the Rise of Fexofenadine
Terfenadine, marketed under brand names like Seldane, was a groundbreaking second-generation antihistamine, offering relief from allergic conditions without the pronounced sedative effects of its predecessors.[1][2] It is a potent antagonist of the histamine H1 receptor.[2] However, its success was marred by the discovery of a rare but life-threatening cardiotoxicity, specifically cardiac arrhythmia (torsades de pointes) due to QT interval prolongation.[1][3] This adverse effect was traced back to the parent drug's ability to block the hERG (human Ether-à-go-go-Related Gene) potassium channel.[1][3]
The turning point in this narrative was the realization that terfenadine is a prodrug, extensively metabolized in the liver by the cytochrome P450 3A4 (CYP3A4) enzyme to its active, non-cardiotoxic metabolite, fexofenadine.[1][4] Fexofenadine, which contains the a,a-dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidyl]butyl]benzeneacetic acid structure, provides the desired antihistaminic effects without the dangerous cardiac side effects.[4][5] This discovery led to the withdrawal of terfenadine from most markets and the introduction of fexofenadine (e.g., Allegra) as a safer alternative.[1][6]
Mechanism of Action: A Tale of Two Affinities
Both terfenadine and fexofenadine exert their therapeutic effects by selectively antagonizing the histamine H1 receptor, preventing histamine from binding and triggering allergic symptoms like sneezing, itching, and runny nose.[7][8][9][10] The critical difference lies in their interaction with the hERG potassium channel.
Terfenadine: In addition to its antihistaminic activity, terfenadine binds to and blocks the hERG potassium channel (Kv11.1), which is crucial for the repolarization phase of the cardiac action potential.[1][3] This blockade leads to a prolonged QT interval, increasing the risk of fatal arrhythmias.[1][11]
Fexofenadine: As the carboxylated metabolite of terfenadine, fexofenadine has a significantly reduced affinity for the hERG channel and does not cause cardiotoxicity.[1][3]
This differential activity is visually represented in the following pathway diagram:
Mechanism of Action: Terfenadine vs. Fexofenadine
Structure-Activity Relationship (SAR): The Chemical Basis of Safety
The key structural difference between terfenadine and fexofenadine is the oxidation of a methyl group on the tert-butylphenyl moiety of terfenadine to a carboxylic acid in fexofenadine.[4] This seemingly minor modification has profound implications for the drug's safety profile.
Feature
Terfenadine
Fexofenadine
Consequence
Key Functional Group
tert-Butylphenyl
Carboxyphenyl
Increased polarity and zwitterionic character in fexofenadine.[12]
hERG Channel Affinity
High
Negligible
Terfenadine blocks the hERG channel, leading to cardiotoxicity, while fexofenadine does not.[1][3]
CYP3A4 Metabolism
Extensive
Minimal
Terfenadine is a prodrug, while fexofenadine is the active metabolite.[1][13]
Drug-Drug Interactions
High Potential
Low Potential
Co-administration of terfenadine with CYP3A4 inhibitors (e.g., ketoconazole, erythromycin) increases its plasma concentration and cardiotoxic risk.[1][14] Fexofenadine has fewer clinically significant drug interactions.[15]
Pharmacokinetic Profiles: A Study in Contrasts
The pharmacokinetic properties of terfenadine and fexofenadine are markedly different, primarily due to their metabolic fates.
For researchers working on novel antihistamines or evaluating compounds with similar scaffolds, the following experimental protocols are essential for a comprehensive assessment of efficacy and safety.
Histamine H1 Receptor Binding Assay
This assay determines the binding affinity of a test compound for the histamine H1 receptor.
Principle: A competitive binding assay where the test compound competes with a radiolabeled ligand (e.g., [³H]pyrilamine or [³H]mepyramine) for binding to membranes from cells expressing the human histamine H1 receptor.[16][17]
Step-by-Step Methodology:
Membrane Preparation: Prepare cell membranes from a stable cell line (e.g., CHO or HEK293) expressing the recombinant human histamine H1 receptor.[16][17]
Assay Setup: In a 96-well plate, combine the cell membranes, the radiolabeled ligand, and varying concentrations of the test compound in an appropriate assay buffer.[18]
Incubation: Incubate the plate at room temperature for a defined period (e.g., 60-180 minutes) to allow binding to reach equilibrium.[17][18]
Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.
Quantification: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitory constant (Ki) to quantify the binding affinity.
hERG Channel Blockade Assay
This is a critical safety assay to assess the potential for cardiotoxicity.
Principle: Patch-clamp electrophysiology is the gold standard for directly measuring the effect of a compound on the hERG potassium channel current in cells stably expressing the channel.[19][20]
Step-by-Step Methodology:
Cell Culture: Use a cell line (e.g., HEK293 or CHO) stably expressing the hERG channel.[20][21]
Electrophysiological Recording:
Establish a whole-cell patch-clamp configuration on a single cell.
Apply a specific voltage-clamp protocol to elicit and measure the hERG current.[20]
Compound Application: Perfuse the cell with a control solution, followed by increasing concentrations of the test compound.
Data Acquisition: Record the hERG current at each concentration of the test compound.
Data Analysis: Determine the concentration-dependent inhibition of the hERG current and calculate the IC50 value.
Alternatively, high-throughput screening can be performed using fluorescence-based assays that measure the influx of a surrogate ion like thallium through the hERG channel.[22][23]
In Vivo Models for Antihistaminic Activity
Animal models are used to evaluate the in vivo efficacy of antihistamines in reducing allergic symptoms.
Principle: Induce an allergic-like response in a suitable animal model (e.g., guinea pig, mouse) and assess the ability of the test compound to mitigate the symptoms.[24][25]
Example: Histamine-Induced Bronchoconstriction in Guinea Pigs
Animal Preparation: Anesthetize guinea pigs and prepare them for measurement of respiratory parameters.
Compound Administration: Administer the test compound or vehicle orally or via another appropriate route.
Histamine Challenge: After a suitable pre-treatment time, challenge the animals with an aerosolized solution of histamine to induce bronchoconstriction.
Measurement of Response: Monitor changes in airway resistance and lung compliance.
Data Analysis: Compare the response in the treated group to the control group to determine the protective effect of the test compound.
Other models include nasal provocation tests and evaluation of skin wheal and flare responses to histamine or allergens.[26][27] Models of allergic rhinitis in mice are also widely used.[28]
General Experimental Workflow for Antihistamine Drug Discovery
Conclusion: Lessons for Modern Drug Discovery
The evolution from terfenadine to fexofenadine is a powerful illustration of several key principles in modern drug discovery:
The Importance of Early Safety Profiling: The terfenadine story underscores the necessity of conducting thorough safety assessments, particularly for off-target effects like hERG channel blockade, early in the drug discovery process.
Metabolite Profiling is Crucial: Understanding a compound's metabolic fate is critical, as metabolites can have different efficacy and safety profiles than the parent drug.
Rational Drug Design: The development of fexofenadine is a prime example of successful rational drug design, where a toxic liability was eliminated through a targeted chemical modification.
For researchers in the field, the comparative study of these compounds provides a valuable framework for the development of safe and effective therapeutics. By applying the principles and experimental approaches outlined in this guide, the scientific community can continue to build upon the lessons learned from terfenadine and its derivatives to advance the frontiers of medicine.
References
Fexofenadine - StatPearls - NCBI Bookshelf. (2024, February 8). [Link]
Pharmacology of Fexofenadine ; Mechanism of action, Pharmacokinetics, Uses, Effects. (2025, January 24). [Link]
What is the mechanism of Fexofenadine Hydrochloride? - Patsnap Synapse. (2024, July 17). [Link]
Fexofenadine : Indications, Uses, Dosage, Drugs Interactions, Side effects. (2023, March 9). [Link]
Cardiotoxic and Drug Interaction Profile of the Second Generation Antihistamines Ebastine and Terfenadine in an Experimental Animal Model of Torsade De Pointes - PubMed. (1998, March). [Link]
Best Practice hERG Assay | Advanced Solutions | Mediford Corporation. (2024, June 6). [Link]
The metabolism of antihistamines and drug interactions - Ovid. (1999, February). [Link]
Terfenadine – Knowledge and References - Taylor & Francis. [Link]
GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A - Metrion Biosciences. (2025, March 28). [Link]
Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System - Molecular Devices. [Link]
Experimental models for the evaluation of treatment of allergic rhinitis - PubMed. (2006, February 15). [Link]
PRECLINICAL SCREENING MODELS FOR ANTIHISTAMINIC ACTIVITY: AN OVERVIEW. (2022, May 1). [Link]
"In vivo" and "in vitro" evaluation of four antihistamines (astemizole, azatadine, mequitazine, terfenadine) - PubMed. (1989, March-April). [Link]
In Vivo Anti-Inflammatory Effect of H1 Antihistamines in Allergic Rhinitis: A Randomized Clinical Trial - PMC. (2014, October). [Link]
Fexofenadine: New preparation of terfenadine, without cardiotoxicity - PMC. (1999, September). [Link]
:: Clinical and Experimental Otorhinolaryngology. (2020, May 15). [Link]
Research Article Comparative Study of Chemical Stability of Two H1 Antihistaminic Drugs, Terfenadine and Its In Vivo Metabolite - Semantic Scholar. (2019, March 10). [Link]
dependent Assays for Functional Characterization of Histamine Receptors and Ligands - Publikationsserver der Universität Regensburg. [Link]
Some pharmacokinetic aspects of the lipophilic terfenadine and zwitterionic fexofenadine in humans - PubMed. (2007). [Link]
benchmarking a,a-DIMETHYL-4-[4-[4- suppliers for research grade
It appears that the chemical name "a,a-DIMETHYL-4-[4-[4-" is incomplete. To provide an accurate and meaningful comparison guide for suppliers of this compound, the full and correct chemical name is required.
Author: BenchChem Technical Support Team. Date: April 2026
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Compound Identification and Profiling:
Verify the complete chemical name, CAS number, and common synonyms.
Research its mechanism of action, common research applications, and critical quality attributes (e.g., purity, isomer-specific activity, formulation).
Supplier Landscape Analysis:
Identify and compile a list of reputable suppliers offering the compound for research use.
Gather publicly available data from these suppliers, including Certificates of Analysis (CofAs), product specifications, and any application notes or white papers.
Comparative Analysis Framework:
Define key comparison criteria, such as:
Purity: Assessed by methods like HPLC, LC-MS, and NMR.
Identity Verification: Confirmed through techniques like Mass Spectrometry and NMR.
Consistency: Lot-to-lot variability based on available data.
Documentation: Quality and completeness of CofAs and other supporting documents.
Formulation: Availability in different forms (e.g., powder, solution) and concentrations.
Protocol Development for In-House Verification:
Design and detail step-by-step experimental protocols for users to independently verify the quality of the compound upon receipt. This will include:
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Validation
stability testing results for a,a-DIMETHYL-4-[4-[4- under ICH guidelines
An essential component of drug development is ensuring the stability of a drug substance under various environmental conditions. This guide provides a comprehensive overview of the stability testing of a hypothetical com...
Author: BenchChem Technical Support Team. Date: April 2026
An essential component of drug development is ensuring the stability of a drug substance under various environmental conditions. This guide provides a comprehensive overview of the stability testing of a hypothetical compound, which we will refer to as "Compound X" in place of the incomplete chemical name "a,a-DIMETHYL-4-[4-[4-", following the International Council for Harmonisation (ICH) guidelines. The objective is to offer a framework for researchers, scientists, and drug development professionals to design, execute, and interpret stability studies, and to compare the stability profile of Compound X with potential alternatives.
The Critical Role of Stability Testing in Drug Development
Stability testing is a mandatory regulatory requirement that provides evidence on how the quality of a drug substance or drug product varies with time under the influence of environmental factors such as temperature, humidity, and light. These studies are fundamental for determining the re-test period for a drug substance and the shelf life for a drug product. A robust stability program is not merely a regulatory hurdle; it is a scientific necessity that underpins the safety and efficacy of the final medicinal product. The degradation of an active pharmaceutical ingredient (API) can lead to a loss of potency, the formation of potentially toxic impurities, and alterations in physical properties, all of which can have profound clinical consequences.
Designing a Comprehensive Stability Study for Compound X
The design of a stability study for Compound X must be guided by the principles outlined in the ICH Q1A(R2) guideline, "Stability Testing of New Drug Substances and Products." This involves a systematic approach to identify the intrinsic stability characteristics of the molecule and to establish a stable formulation.
Stress Testing (Forced Degradation)
Before initiating formal stability studies, forced degradation studies are indispensable. These studies involve subjecting Compound X to conditions more severe than accelerated testing to identify potential degradation products and to establish degradation pathways. This information is crucial for developing and validating stability-indicating analytical methods.
Experimental Protocol: Forced Degradation of Compound X
Preparation of Stock Solution: Prepare a stock solution of Compound X in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of 1 mg/mL.
Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Heat the mixture at 80°C for 2 hours. After cooling, neutralize the solution with 1N NaOH.
Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Heat the mixture at 80°C for 2 hours. After cooling, neutralize the solution with 1N HCl.
Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% hydrogen peroxide. Keep the solution at room temperature for 24 hours.
Thermal Degradation: Expose a solid sample of Compound X to a dry heat of 105°C for 24 hours.
Photostability Testing: Expose a solid sample and a solution of Compound X to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.
Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method.
dot
Caption: Forced degradation workflow for Compound X.
Formal Stability Studies
Formal stability studies are conducted on at least three primary batches of the drug substance, stored in containers that simulate the proposed packaging. The testing frequency and storage conditions are dictated by the ICH guidelines.
Study Type
Storage Condition
Minimum Duration
Testing Frequency
Long-term
25°C ± 2°C / 60% RH ± 5% RH
12 months
0, 3, 6, 9, 12 months
Intermediate
30°C ± 2°C / 65% RH ± 5% RH
6 months
0, 3, 6 months
Accelerated
40°C ± 2°C / 75% RH ± 5% RH
6 months
0, 3, 6 months
Table 1: ICH Recommended Storage Conditions for Formal Stability Studies.
Comparative Stability Analysis: Compound X vs. Alternatives
A key aspect of drug development is benchmarking the stability of a new chemical entity against existing alternatives. Let's assume "Alternative A" is a currently marketed drug for the same indication. A comparative stability study would involve subjecting both Compound X and Alternative A to the same stress and formal stability protocols.
Hypothetical Comparative Stability Data
Condition
Parameter
Compound X
Alternative A
Accelerated (40°C/75% RH, 6 months)
Assay (%)
98.5
99.1
Total Impurities (%)
1.2
0.8
Major Degradant (%)
0.4 (Degradant P)
0.3 (Degradant Q)
Photostability (ICH Q1B)
Assay (%)
95.2
98.9
Total Impurities (%)
4.5
0.9
Appearance
Slight discoloration
No change
Table 2: Hypothetical Comparative Accelerated and Photostability Data.
Interpretation of Results:
The hypothetical data in Table 2 suggests that while Compound X exhibits good stability under accelerated thermal and humidity conditions, it is significantly more susceptible to photodegradation compared to Alternative A. This would necessitate the use of light-protective primary packaging for any drug product containing Compound X. The identification of "Degradant P" from the forced degradation studies would be critical for further toxicological assessment.
Establishing a Stability-Indicating Analytical Method
A cornerstone of any stability study is a validated analytical method that can accurately separate and quantify the active ingredient from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric detection is the most common technique.
dot
Caption: Workflow for developing a stability-indicating method.
Conclusion and Future Directions
This guide has outlined the fundamental principles and experimental considerations for conducting stability testing of a new drug substance, Compound X, in accordance with ICH guidelines. The hypothetical comparative data highlights the importance of not only assessing the intrinsic stability of a new molecule but also benchmarking it against relevant alternatives. The insights gained from these studies are paramount for guiding formulation development, selecting appropriate packaging, and ultimately ensuring the delivery of a safe and effective drug to patients. Future work would involve the structural elucidation of major degradation products and the development of a stable drug product formulation for Compound X.
References
ICH Harmonised Tripartite Guideline, Q1A(R2): Stability Testing of New Drug Substances and Products, Step 4 version (2003). [Link]
ICH Harmonised Tripartite Guideline, Q1E: Evaluation of Stability Data, Step 4 version (2003). [Link]
Alsante, K. M., et al. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48-58.
Boccardi, G. (2016). Forced degradation as a part of the development process. ICH Quality Guidelines, 223-247.
ICH Harmonised Tripartite Guideline, Q1B: Photostability Testing of New Drug Substances and Products, Step 4 version (1996). [Link]20Guideline.pdf)
Comparative
Comparative Pharmacokinetics of α,α-Dimethyl-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butylbenzeneacetic Acid (Fexofenadine) vs. Alternative H1-Antihistamines
As a Senior Application Scientist evaluating second-generation H1-receptor antagonists, understanding the structural causality behind drug disposition is paramount. The compound α,α-dimethyl-4-[1-hydroxy-4-[4-(hydroxydip...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist evaluating second-generation H1-receptor antagonists, understanding the structural causality behind drug disposition is paramount. The compound α,α-dimethyl-4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]benzeneacetic acid —universally known as fexofenadine —represents a masterclass in pharmacokinetic optimization.
Originally synthesized as the active carboxylate metabolite of the highly lipophilic prodrug terfenadine, fexofenadine was developed to circumvent the fatal QT-prolongation (torsades de pointes) associated with its parent compound[1]. By analyzing its zwitterionic nature, we can objectively compare its pharmacokinetic (PK) performance against other leading alternatives like cetirizine and loratadine.
Mechanistic Pharmacokinetics & Causality
The pharmacokinetic profile of fexofenadine is dictated by its zwitterionic structure at physiological pH (pH 7.4). It possesses both a basic piperidine nitrogen and an acidic carboxylic group, making it highly polar[1].
Absorption & Bioavailability: Fexofenadine is classified as a Biopharmaceutics Classification System (BCS) Class III drug (high solubility, low permeability)[2]. Its absolute oral bioavailability is relatively low (~33%)[2]. Causality: The zwitterionic charge prevents passive transcellular diffusion across the intestinal epithelium. Instead, absorption relies on Organic Anion Transporting Polypeptides (OATPs), while being heavily counteracted by P-glycoprotein (P-gp) mediated efflux back into the intestinal lumen[1].
Distribution & BBB Penetration: The volume of distribution (
Vd
) is 5.4–5.8 L/kg, with moderate plasma protein binding (60–70%)[2]. Unlike first-generation antihistamines or even cetirizine (which has mild sedative potential), fexofenadine exhibits negligible Blood-Brain Barrier (BBB) penetration[3]. Causality: Any fexofenadine molecules that manage to reach the BBB are immediately recognized as substrates by endothelial P-gp transporters and actively pumped back into systemic circulation[3].
Metabolism & Excretion: Terfenadine and loratadine undergo extensive hepatic first-pass metabolism via the Cytochrome P450 system (CYP3A4/CYP2D6), making them highly susceptible to drug-drug interactions (DDIs)[4]. Conversely, fexofenadine undergoes negligible hepatic metabolism (<5%)[1]. Causality: Its polarity prevents it from accessing the lipophilic active sites of CYP450 enzymes. It is excreted ~80% unchanged in the feces via biliary transport, rendering it exceptionally safe for polypharmacy[1].
Mechanistic Pathway Visualization
The following workflow illustrates the absorption, distribution, and efflux pathways that define fexofenadine's unique PK profile.
Fig 1: Pharmacokinetic absorption, distribution, and efflux pathways of fexofenadine.
Comparative Pharmacokinetic Data
To benchmark fexofenadine against clinical alternatives, the quantitative parameters are summarized below[1][2][5][6]:
To empirically validate the pharmacokinetic claims above, drug development laboratories utilize the following self-validating experimental methodologies.
Objective: To quantify the apparent permeability (
Papp
) and efflux ratio of fexofenadine, validating its BCS Class III designation and P-gp substrate status.
Cell Culture & Monolayer Integrity: Seed Caco-2 cells on polycarbonate transwell inserts. Culture for 21 days. Causality: A 21-day culture ensures the formation of tight junctions and the functional polarization of apical P-gp transporters. Validate monolayer integrity by measuring Transepithelial Electrical Resistance (TEER > 400 Ω·cm²).
Dosing & Compartmentalization: Apply 10 µM fexofenadine to either the Apical (A) or Basolateral (B) chamber in HBSS buffer (pH 7.4).
Internal Validation Control: In parallel wells, co-administer 10 µM Verapamil (a potent P-gp inhibitor). Self-Validating Mechanism: If the baseline Efflux Ratio is strictly driven by P-gp, the addition of Verapamil will collapse the ratio to ~1.0, proving the transport mechanism rather than passive diffusion limits.
Sampling & LC-MS/MS Quantification: Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Quantify analyte concentration using LC-MS/MS.
Data Modeling: Calculate
Papp=(dQ/dt)/(A×C0)
. Calculate Efflux Ratio (ER) =
Papp(B→A)/Papp(A→B)
. Fexofenadine typically yields an ER > 5, confirming active efflux.
Protocol 2: In Vivo LC-MS/MS Pharmacokinetic Profiling (Sprague-Dawley Rats)
Objective: To determine systemic PK parameters (
Cmax
,
Tmax
, AUC,
t1/2
) and absolute bioavailability.
Animal Preparation: Fast male SD rats overnight. Surgically catheterize the jugular vein. Causality: Fasting eliminates food-drug interactions (which can reduce fexofenadine absorption via OATP inhibition), while catheterization allows stress-free serial blood sampling, preventing stress-induced hemodynamic changes that skew clearance rates.
Dual-Route Administration: Administer fexofenadine (10 mg/kg) via oral gavage (PO) and a microdose (2 mg/kg) via intravenous (IV) tail vein injection to separate cohorts.
Serial Sampling: Collect 200 µL blood at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Centrifuge immediately to isolate plasma.
Protein Precipitation: Extract plasma using acetonitrile containing fexofenadine-d6 as an internal standard. Self-Validating Mechanism: The deuterated internal standard corrects for any matrix effects or ion suppression during mass spectrometry, ensuring absolute quantitative accuracy.
LC-MS/MS Analysis: Utilize an isocratic elution on a C18 column. Monitor MRM transitions: m/z 502.3
→
466.2.
Non-Compartmental Analysis (NCA): Calculate absolute bioavailability (
F%
) using the formula:
F%=(AUCPO/AUCIV)×(DoseIV/DosePO)
.
References
Chen, C. (2007). Some pharmacokinetic aspects of the lipophilic terfenadine and zwitterionic fexofenadine in humans. Drugs in R&D. 1
MDPI. (2024). Clinical Pharmacokinetics of Fexofenadine: A Systematic Review. Pharmaceutics. 2
Simons, F. E. R. (2002). Comparative pharmacology of H1 antihistamines: clinical relevance. The American Journal of Medicine. 6
NIH. (2008). Pharmacology of Antihistamines. Clinical Pharmacokinetics. 3
Physicochemical Profiling & Disposal Implications
As a Senior Application Scientist overseeing active pharmaceutical ingredient (API) workflows, I recognize that handling advanced intermediates requires a rigorous, self-validating approach to safety and environmental st...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist overseeing active pharmaceutical ingredient (API) workflows, I recognize that handling advanced intermediates requires a rigorous, self-validating approach to safety and environmental stewardship. The compound α,α-Dimethyl-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl acetic acid methyl ester hydrochloride (CAS 169280-33-5), commonly referred to by its truncated nomenclature a,a-DIMETHYL-4-[4-[4-, is a critical precursor in the synthesis of the antihistamine fexofenadine [1.1].
Because this molecule contains a piperidine ring, a robust diphenylmethyl moiety, and is formulated as a hydrochloride salt, its disposal demands specific operational protocols to prevent aquatic toxicity and the release of hazardous combustion byproducts[1]. This guide provides the definitive, step-by-step operational and disposal plan for this compound.
Understanding the physicochemical properties of CAS 169280-33-5 is the foundation of a sound disposal strategy. The causality behind our waste management choices directly stems from its molecular architecture.
Table 1: Quantitative Data & Operational Implications
High mass and complex ring structures require sustained high-temperature incineration (>1000°C) to prevent the formation of polycyclic aromatic hydrocarbons (PAHs).
High risk of dust generation. Requires HEPA filtration during handling and anti-static sweeping during spill recovery to prevent inhalation of biologically active dust.
Halogen Content
Contains HCl salt
Thermal destruction will yield corrosive Hydrogen Chloride (HCl) gas[1]. Mandates the use of an alkaline scrubber system in the incinerator exhaust.
Nitrogen Content
Piperidine ring
Combustion yields Nitrogen Oxides (NOx)[1]. Requires catalytic reduction or specialized scrubbing in the exhaust stream.
Environmental Risk
High Aquatic Toxicity
Must never be discharged into municipal sewer systems; requires strict segregation into dedicated pharmaceutical waste streams[3].
Standard Operating Procedure (SOP): Spill Response & Containment
Accidental releases of biologically active intermediates pose immediate inhalation and contact risks. This protocol ensures rapid containment while preventing aerosolization. Every step is designed as a self-validating system: if dust is visible in the air, the containment parameters have failed and must be reassessed.
Step 1: Isolate and Ventilate
Immediately restrict access to the spill area. Ensure the laboratory's negative pressure ventilation is active, but disable local high-velocity fans that could aerosolize the 550.1 g/mol powder[2].
Step 2: PPE Donning
Operators must don a NIOSH-approved N95 or P100 particulate respirator, chemical-resistant nitrile gloves, and a disposable Tyvek suit. Causality: The compound is a potent pharmacological intermediate; systemic absorption via inhalation or dermal contact must be physically blocked.
Step 3: Anti-Static Dry Sweeping
Do not use standard brooms. Use an anti-static scoop and brush to gently sweep up the crystalline solid[1]. Place the recovered material into a high-density polyethylene (HDPE) container. Causality: Static discharge can ignite fine organic dust, and aggressive sweeping aerosolizes the API.
Step 4: Surface Decontamination
Wipe the spill area with a damp cloth soaked in a 70/30 ethanol/water mixture to solubilize and remove residual hydrochloride salt. Place all contaminated wipes into the HDPE waste container, seal tightly, and label as "Hazardous Pharmaceutical Waste - CAS 169280-33-5".
Standard Operating Procedure (SOP): Routine Laboratory Disposal
Pharmaceutical intermediates must not be discharged into municipal sewer systems due to their potential to disrupt aquatic ecosystems and resist standard wastewater treatment[3].
Step 1: Segregation of Waste Streams
Separate waste into two distinct streams: Solid Waste (powders, contaminated PPE, empty vials) and Liquid Waste (solvent washings, aqueous filtrates). Do not mix this compound with strong oxidizing agents, as this can trigger exothermic degradation[1].
Step 2: Labeling and Storage
Store all waste in amber, sealed HDPE drums to protect from light degradation[1]. Store in a designated, well-ventilated hazardous waste accumulation area.
Step 3: High-Temperature Incineration
Transfer the waste to a permitted Resource Conservation and Recovery Act (RCRA) disposal facility. The incinerator must operate at >1000°C with a minimum 2-second dwell time. Causality: This extreme thermal environment is required to completely cleave the piperidine and diphenylmethyl bonds, preventing the release of intact API into the atmosphere.
Step 4: Exhaust Scrubbing (Self-Validation Step)
Ensure the incineration facility utilizes an alkaline scrubber. Causality: Because CAS 169280-33-5 is a hydrochloride salt, its combustion generates toxic HCl gas and NOx[1]. The scrubber neutralizes these gases. Validation: The facility must monitor the pH of the scrubber effluent; a drop in pH indicates incomplete neutralization and requires immediate system adjustment.
Waste Treatment & Destruction Workflow
The following diagram illustrates the logical flow of waste segregation, containment, and ultimate thermal destruction.
Figure 1: Comprehensive disposal and thermal destruction workflow for CAS 169280-33-5.
References
National Center for Biotechnology Information. "a,a-DIMETHYL-4-[4-[4- | C33H40ClNO4 | CID 22471930 - PubChem" nih.gov. Available at:[Link]
U.S. Environmental Protection Agency (EPA). "Final Data Collection on the Toxicity, Use, and Disposal of Hazardous Drugs Report" regulations.gov. Available at:[Link]